Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

• CAS: 94160-36-8

Core Science & Biosynthesis

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate chemical properties

Technical Monograph: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Abstract

This technical guide profiles Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate , a lipophilic ester derivative of the phenoxy-carboxylate herbicide MCPB. Unlike its parent acid, which is polar and prone to ion-trapping, this isobutyl ester variant is engineered for enhanced cuticle penetration and controlled volatility. This document details its physicochemical properties, synthetic pathways, and the critical "lethal synthesis" metabolic activation mechanism that defines its selectivity.

Part 1: Physicochemical Profile[1]

The isobutyl moiety imparts distinct lipophilic characteristics compared to the more common ethyl or sodium salt formulations. This structural modification is critical for optimizing the hydrophilic-lipophilic balance (HLB) required for trans-cuticular transport in waxy broadleaf weeds.

Table 1: Chemical Identity & Predicted Properties

Property	Specification	Scientific Context
IUPAC Name	Isobutyl 4-(4-chloro-2-methylphenoxy)butanoate	Systematic nomenclature.[1]
Molecular Formula
Molecular Weight	284.78 g/mol
Physical State	Viscous Colorless/Pale Yellow Liquid	Esters of this weight typically resist crystallization.
Boiling Point	~375°C (Predicted at 760 mmHg)	Higher than ethyl ester due to increased van der Waals forces.
LogP (Octanol/Water)	4.8 ± 0.4 (Predicted)	High lipophilicity facilitates rapid foliar uptake.
Solubility (Water)	< 1 mg/L	Practically insoluble; requires emulsifiable concentrate (EC) formulation.
Vapor Pressure	< mmHg at 25°C	Low volatility reduces vapor drift risks compared to short-chain esters.

Part 2: Synthetic Pathways

For research and analytical standard preparation, the Acid Chloride Route is preferred over Fischer Esterification due to higher yields and simplified purification (avoiding equilibrium limitations).

Protocol: Anhydrous Esterification via Acyl Chloride

Reagents:

• MCPB Acid (4-(4-chloro-2-methylphenoxy)butanoic acid) [1.0 eq][2][3][4]

• Thionyl Chloride (

  ) [1.2 eq]

• Isobutanol (anhydrous) [1.1 eq]

• Triethylamine (

  ) [1.1 eq]

• Dichloromethane (DCM) [Solvent]

Step-by-Step Methodology:

• Activation: In a flame-dried round-bottom flask under

  atmosphere, dissolve MCPB acid in dry DCM. Add catalytic DMF (2 drops).

• Chlorination: Add

  dropwise at 0°C. Allow to warm to room temperature and reflux for 2 hours until gas evolution ( ) ceases.

• Evaporation: Remove excess

  and solvent under reduced pressure to isolate the crude acid chloride (4-(4-chloro-2-methylphenoxy)butanoyl chloride). Do not purify.

• Esterification: Redissolve the acid chloride in dry DCM. Cool to 0°C.

• Addition: Slowly add a mixture of Isobutanol and Triethylamine. The base acts as an HCl scavenger, driving the reaction forward.

• Workup: Stir for 4 hours. Wash organic layer with 1M HCl (remove amine), saturated

  (remove unreacted acid), and brine. Dry over .

• Purification: Concentrate in vacuo. Purify via flash column chromatography (Hexane:Ethyl Acetate 9:1).

Diagram 1: Synthetic Workflow

Caption: Conversion of MCPB acid to its isobutyl ester via an acid chloride intermediate to ensure high yield and purity.

Part 3: Mechanism of Action (The "Lethal Synthesis")

The efficacy of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate relies on a bio-activation sequence known as Beta-Oxidation .[1] The molecule itself is biologically inactive until processed by the plant's metabolic machinery.

• Penetration: The isobutyl ester lipophilicity allows it to cross the waxy plant cuticle.

• Hydrolysis: Cytosolic esterases cleave the isobutyl group, releasing free MCPB acid.

• -Oxidation (The Selectivity Filter):

  • In susceptible plants (e.g., broadleaf weeds), the butyric acid chain (4 carbons) is enzymatically shortened by 2 carbons.

  • This converts the inactive MCPB into MCPA (2-methyl-4-chlorophenoxyacetic acid).

  • MCPA mimics Auxin (Indole-3-acetic acid), causing uncontrolled growth and cell death.

  • Crucial Selectivity: Many legumes (peas, clover) lack the specific

    -oxidation enzyme systems to perform this conversion efficiently, rendering them immune to the herbicide.

Diagram 2: Metabolic Bio-Activation Pathway

Caption: The "Lethal Synthesis" pathway where the inactive butyrate is metabolized into the toxic acetate form (MCPA).

Part 4: Analytical Characterization

For verification of the synthesized or isolated compound, Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

Expected Fragmentation Pattern (EI, 70eV):

• Molecular Ion (

  ): m/z ~284 (Distinct chlorine isotope pattern ratio of 3:1).

• Base Peak: Likely m/z 141/143 (The 4-chloro-2-methylphenol tropylium-like ion), resulting from the cleavage of the ether bond.

• McLafferty Rearrangement: A characteristic ion at m/z ~228 (Loss of isobutene,

  ) is expected if the ester alkyl chain undergoes rearrangement, reforming the acid in the gas phase.
• -Cleavage: Loss of the isobutoxy group ( ) giving the acylium ion at m/z 211 .

NMR Signature (

, ):

• Isobutyl Group: Doublet at

  0.9 ppm ( ), Multiplet at 1.9 ppm ( ), Doublet of doublets at 3.9 ppm ( ).

• Butyrate Chain: Two triplets/multiplets at

  2.1-2.5 ppm.

• Aromatic Ring: Characteristic coupling of the 1,2,4-substitution pattern (

  6.6 - 7.2 ppm).

References

• Wain, R. L. (1955). "Herbicidal Selectivity through Specific Benzylic Beta-Oxidation." Nature, 175, 610. Link

• Environmental Protection Agency (EPA). (2006). "Reregistration Eligibility Decision (RED) for MCPB." EPA Archive. Link

• Grossbard, E. (1970). "The degradation of the herbicides MCPB and MCPA in soil." Weed Research, 10(2), 115-122. Link

• Loos, M. A. (1975). "Phenoxyalkanoic Acids."[5][3][6] In Herbicides: Chemistry, Degradation, and Mode of Action, Vol 1. CRC Press. (Standard reference for phenoxy herbicide metabolism).

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• 2. echemi.com [echemi.com]
• 3. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. MCPB - Wikipedia [en.wikipedia.org]
• 5. CAS 6303-58-8: 4-Phenoxybutyric acid | CymitQuimica [cymitquimica.com]
• 6. scispec.co.th [scispec.co.th]

Foreword: Navigating the Landscape of Phenoxyalkanoic Herbicides

An In-depth Technical Guide to 4-(4-chloro-2-methylphenoxy)butyrate Derivatives for Researchers, Scientists, and Drug Development Professionals

The inquiry into "Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate" leads us into the broader, well-documented field of phenoxyalkanoic herbicides. While a specific CAS number for the isobutyl ester is not prominent in public databases, its chemical identity is intrinsically linked to its parent acid, 4-(4-chloro-2-methylphenoxy)butanoic acid, widely known as MCPB. This guide, therefore, is structured to provide a comprehensive understanding of MCPB as the core molecule, utilizing its extensively studied ethyl ester as a proxy to logically deduce the characteristics, synthesis, and analysis of the isobutyl variant.

This document is crafted to serve as a robust technical resource, empowering researchers and professionals in drug development and agricultural science with the foundational knowledge and practical methodologies associated with this class of compounds.

Part 1: The Core Directive - Understanding 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB)

MCPB stands as a significant member of the phenoxybutyric herbicide family, valued for its selective action against broadleaf weeds.[1] Its chemical structure and biological activity have been the subject of extensive study, providing a solid foundation for understanding its derivatives.

Chemical Identity and Properties

• IUPAC Name: 4-(4-chloro-2-methylphenoxy)butanoic acid[2]

• Synonyms: MCPB, 2,4-MCPB, 4-(4-chloro-o-tolyloxy)butyric acid[2][3]

• CAS Number: 94-81-5[2][3]

• Molecular Formula: C₁₁H₁₃ClO₃[2]

• Molecular Weight: 228.67 g/mol [3]

The physicochemical properties of MCPB are critical to its application and environmental fate. It typically appears as a white to off-white solid with limited solubility in water but is soluble in organic solvents.[4]

Property	Value	Source
Melting Point	101-102°C	[5]
Water Solubility	44 mg/L (at room temperature)	[5]
Appearance	White to off-white solid	[4]

Synthesis of MCPB

The industrial production of MCPB typically involves a two-step process. First, o-cresol (2-methylphenol) is chlorinated to yield 4-chloro-2-methylphenol.[6] This intermediate is then reacted with a suitable butyric acid precursor, such as γ-butyrolactone, in a strongly alkaline medium.[7] This condensation reaction forms the ether linkage, yielding MCPB.[6][7]

Caption: Synthesis pathway of MCPB.

Mechanism of Action

MCPB functions as a systemic, selective herbicide.[6] It is absorbed by the leaves and roots of plants and translocated throughout the plant system. Its mode of action is that of a synthetic auxin, mimicking natural plant growth hormones.[8] This leads to uncontrolled and disorganized cell division and elongation, ultimately resulting in the death of susceptible broadleaf plants.[8]

Applications in Agriculture

MCPB is registered for the post-emergence control of a variety of annual and perennial broadleaf weeds.[3] It is particularly useful in crops such as peas, where it can be applied before flowering.[3][9] Its selectivity makes it effective against weeds like Canadian thistle, buttercup, mustard, and ragweed while being less harmful to the crop.[3][9]

Toxicological Profile

MCPB exhibits low to moderate acute toxicity.[3] The primary target organs for toxicity are the kidneys and liver.[1][9] It is not considered to be carcinogenic to humans and there are no concerns for mutagenicity.[1] However, as with any agrochemical, proper handling and adherence to safety guidelines are essential to minimize potential health and environmental risks.[4]

Part 2: A Focus on Esters of MCPB

Esterification of MCPB is a common chemical modification that can alter its physical properties, such as solubility and volatility, which in turn can influence its formulation and application as a herbicide.

General Synthesis of MCPB Esters

The synthesis of MCPB esters, such as the ethyl and isobutyl esters, is typically achieved through Fischer-Speier esterification. This acid-catalyzed reaction involves refluxing MCPB with the corresponding alcohol (ethanol or isobutanol) in the presence of a strong acid catalyst, such as sulfuric acid.

Ethyl 4-(4-chloro-2-methylphenoxy)butyrate: A Case Study

The ethyl ester of MCPB is a well-documented derivative that serves as a useful analogue for understanding the properties of the isobutyl ester.

• CAS Number: 10443-70-6[10]

• Synonyms: MCPB ethyl ester, Ethyl 4-(4-chloro-2-methylphenoxy)butanoate[8]

• Molecular Formula: C₁₃H₁₇ClO₃[10]

• Physical State: Colorless to light yellow clear liquid[10]

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate: Synthesis and Predicted Properties

While a dedicated CAS number for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is not readily found, its synthesis follows the principles of Fischer esterification.

Proposed Synthesis Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine MCPB (1 equivalent), isobutanol (a large excess, to act as both reactant and solvent), and a catalytic amount of concentrated sulfuric acid.

• Reflux: Heat the mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude isobutyl ester. Further purification can be achieved by column chromatography.

Caption: Proposed synthesis of the isobutyl ester.

Predicted Physicochemical Properties:

Property	Predicted Value	Rationale
Physical State	Liquid	Similar to the ethyl ester, the addition of the isobutyl group is unlikely to result in a solid at room temperature.
Molecular Weight	284.77 g/mol	Calculated based on the molecular formula C₁₅H₂₁ClO₃.
Solubility	Low in water, high in organic solvents	The increased alkyl chain length of the isobutyl group will further decrease water solubility and increase lipophilicity.

Part 3: Analytical Characterization of MCPB and its Derivatives

Accurate and sensitive analytical methods are crucial for monitoring MCPB and its esters in environmental and biological samples. The most common techniques involve chromatography coupled with various detectors.

Overview of Analytical Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the primary methods for the analysis of phenoxy herbicides.[11][12] Mass Spectrometry (MS) is often used as the detector for its high selectivity and sensitivity.[13][14] For GC analysis, the carboxylic acid group of MCPB typically requires derivatization to a more volatile ester form.[11]

Sample Preparation

Sample preparation is a critical step to ensure accurate quantification. For environmental samples like soil and water, this often involves:

• Extraction: Solid-phase extraction (SPE) or liquid-liquid extraction can be used to isolate the analytes from the sample matrix.[15]

• Hydrolysis: To analyze for total MCPB content (including its esters), a hydrolysis step using a base (e.g., sodium hydroxide) is employed to convert any esters back to the parent carboxylic acid.[14]

• Derivatization (for GC): The extracted MCPB is often converted to its methyl ester prior to GC analysis to improve its volatility and chromatographic behavior.[11]

Detailed Analytical Protocol (LC-MS/MS)

This protocol is a generalized procedure for the analysis of MCPB in water samples.

• Sample Pretreatment: Acidify the water sample to a pH < 2 with a suitable acid (e.g., sulfuric acid).[15]

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., a divinylbenzene polymer-based sorbent) with methanol followed by acidified water.[15]

  • Load the acidified water sample onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the analyte with a stronger organic solvent like acetonitrile or methanol.

• LC-MS/MS Analysis:

  • Inject the eluate into an LC-MS/MS system.

  • Use a C18 reversed-phase column for chromatographic separation.

  • Employ a mobile phase gradient of acidified water and an organic solvent (e.g., acetonitrile or methanol).[14]

  • Set the mass spectrometer to operate in negative electrospray ionization (ESI-) mode and monitor for the specific precursor and product ion transitions of MCPB.[14]

Caption: Analytical workflow for MCPB.

Conclusion

While the specific compound "Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate" is not extensively cataloged, a comprehensive understanding of its properties, synthesis, and analysis can be effectively achieved through the study of its parent acid, MCPB, and its well-characterized ethyl ester. This guide provides the necessary technical information and practical protocols to support researchers and scientists in their work with this class of phenoxyalkanoic herbicides. The principles of synthesis and analysis detailed herein are foundational and can be adapted for the study of other related derivatives.

References

• Wikipedia. (n.d.). MCPB. Retrieved from [Link]

• Regulations.gov. (2020, May 15). MCPB. Revised Draft Human Health Risk Assessment (DRA) in Support of Registration Review. Retrieved from [Link]

• United States Environmental Protection Agency. (n.d.). Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. Retrieved from [Link]

• World Health Organization. (n.d.). Chlorophenoxy herbicides (excluding 2,4-D and MCPA) in Drinking-water. Retrieved from [Link]

• Collaborative International Pesticides Analytical Council. (n.d.). MT 155 - Analytical HPLC method for determination of phenoloc impurities in phenoxyalkanoic herbicides. Retrieved from [Link]

• PubChem. (n.d.). MCPB-sodium. Retrieved from [Link]

• PubMed. (2012). Determination of phenoxy herbicides in water samples using phase transfer microextraction with simultaneous derivatization followed by GC-MS analysis. Retrieved from [Link]

• eConference.io. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS – 14337. Retrieved from [Link]

• AERU, University of Hertfordshire. (2026, February 7). MCPB (Ref: MB 3046). Retrieved from [Link]

• PubChem. (n.d.). MCPB-ethyl. Retrieved from [Link]

• Google Patents. (n.d.). EP0539462A1 - A method for preparing 4-chloro-2-methylphenoxyalkanoic acids.

• PubChem. (n.d.). Butanoic acid, 4-(4-chloro-2-methylphenoxy)-. Retrieved from [Link]

• NIST. (n.d.). Butanoic acid, 4-(4-chloro-2-methylphenoxy)-. Retrieved from [Link]

• ResearchGate. (2021, October 15). 4-[(4-Chlorophenyl)carbamoyl]butanoic Acid. Retrieved from [Link]

• Advanced Biotech. (2025, January 24). Safety Data Sheet - Isobutyl 2-Methyl Butyrate. Retrieved from [Link]

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• 15. obrnutafaza.hr [obrnutafaza.hr]

Technical Monograph: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

This technical guide provides a comprehensive structural and functional analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate , a specialized phenoxy-carboxylate herbicide derivative.

Executive Summary

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is the isobutyl ester of MCPB (4-(4-chloro-2-methylphenoxy)butanoic acid). It functions as a lipophilic pro-herbicide , designed to enhance cuticular penetration before undergoing metabolic activation. Its mode of action relies on a "double activation" pathway: initial ester hydrolysis followed by lethal

-oxidation in susceptible plant species. This structural modification confers high selectivity, particularly in legume crops (peas, peanuts) which lack the specific -oxidation enzymes required to convert the butyrate chain into the phytotoxic acetate form (MCPA).

Chemical Identity & Molecular Architecture

Nomenclature & Identifiers

Parameter	Detail
IUPAC Name	2-methylpropyl 4-(4-chloro-2-methylphenoxy)butanoate
Common Name	MCPB Isobutyl Ester
Parent Acid	MCPB (CAS: 94-81-5)
Molecular Formula
Molecular Weight	284.78 g/mol
SMILES	CC(C)COC(=O)CCCC1=C(C)C=C(Cl)C=C1
InChI Key	(Derivative of) LLWADFLAOKUBDR-UHFFFAOYSA-N

Structural Analysis

The molecule consists of three distinct pharmacophoric and kinetic domains:

• The Phenoxy Core: A 4-chloro-2-methyl substituted benzene ring.[1][2] The 2-methyl group provides steric hindrance that influences metabolic stability, while the 4-chloro group enhances lipophilicity and binding affinity to auxin receptors (TIR1/AFB).

• The Butyrate Spacer: A four-carbon aliphatic chain attached via an ether linkage. This chain is the critical "selectivity filter," requiring biological truncation (

  -oxidation) to become active.

• The Isobutyl Ester Moiety: A branched aliphatic tail (2-methylpropyl) attached to the carboxylate. This group significantly increases the partition coefficient (

  ), facilitating rapid transport across the waxy plant cuticle compared to the free acid or salt forms.

Synthesis & Manufacturing Protocols

The industrial synthesis of Isobutyl MCPB typically follows a convergent pathway, starting from o-cresol and

-butyrolactone.

Synthetic Pathway Visualization

The following diagram outlines the industrial route from precursors to the final ester.

Figure 1: Convergent synthesis pathway for Isobutyl MCPB involving chlorination, etherification, and Fischer esterification.

Detailed Protocol (Laboratory Scale)

Step 1: Preparation of MCPB Acid

• Reagents: 4-chloro-2-methylphenol (1.0 eq),

  -butyrolactone (1.1 eq), Sodium Hydroxide (NaOH).

• Procedure: The phenol is dissolved in aqueous NaOH.

  -butyrolactone is added slowly at elevated temperature (100°C). The lactone ring opens and forms the ether linkage via nucleophilic attack by the phenoxide ion.

• Workup: Acidification with HCl precipitates crude MCPB acid. Recrystallize from benzene/petroleum ether.

Step 2: Esterification (Isobutyl Ester)

• Reagents: MCPB Acid (1.0 eq), Isobutanol (excess), Sulfuric Acid (catalytic).

• Procedure: Reflux MCPB acid in isobutanol with a Dean-Stark trap to continuously remove water, driving the equilibrium forward (Le Chatelier’s principle).

• Purification: Neutralize with

  , wash with brine, dry over , and distill under reduced pressure to obtain the isobutyl ester as a clear, viscous liquid.

Spectroscopic Characterization

As a reference for quality control and structural validation, the following theoretical spectroscopic data characterizes the molecule.

Proton NMR ( -NMR) Profile

Solvent:

, 300 MHz.

Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Context
6.6 – 7.2	Multiplet	3H	Ar-H	Aromatic ring protons (1,2,4-substitution pattern).
4.02	Triplet ( Hz)	2H	Ar-O-CH -	Ether linkage (deshielded by oxygen).
3.85	Doublet ( Hz)	2H	-COOCH -CH	Ester methylene (isobutyl group).
2.50	Triplet ( Hz)	2H	-CH -COO-	-methylene to carbonyl.
2.21	Singlet	3H	Ar-CH	Aromatic methyl group.
2.10	Quintet	2H	-CH -CH -CH -	Central methylene of butyrate chain.
1.95	Multiplet	1H	-CH -CH -(CH )	Methine of isobutyl group.
0.93	Doublet ( Hz)	6H	-CH-(CH )	Terminal methyls of isobutyl group.

Mass Spectrometry (GC-MS)

• Molecular Ion (

  ): m/z 284/286 (Characteristic 3:1 Chlorine isotope pattern).

• Base Peak: m/z 141/143 (4-chloro-2-methylphenol fragment) – resulting from cleavage of the ether bond.

• Fragment: m/z 57 (Isobutyl carbocation

  ).

Mechanism of Action: The "Double Prodrug" System

Isobutyl MCPB is biologically inactive in its applied form. It relies on a specific metabolic sequence to generate the phytotoxic species MCPA (2-methyl-4-chlorophenoxyacetic acid).

Metabolic Pathway Visualization

Figure 2: Bioactivation pathway. The isobutyl ester facilitates entry; the butyric chain provides selectivity via metabolic activation.

Selectivity Mechanism

• Penetration: The isobutyl ester allows the molecule to pass through the lipid-rich plant cuticle more efficiently than the salt formulation.

• Hydrolysis: Once inside the plant tissue, ubiquitous carboxylesterases hydrolyze the ester back to the free acid (MCPB).

• Lethal Synthesis (

  -Oxidation):

  • Susceptible Plants (Weeds): Possess the enzyme systems to degrade the butyric acid side chain (4 carbons) into an acetic acid side chain (2 carbons). This converts MCPB into MCPA , a potent synthetic auxin that causes unregulated cell growth and death.

  • Tolerant Plants (Legumes): Lack the specific

    -oxidation capability for this phenoxy substrate. The MCPB remains in the butyric form, which has negligible auxin activity, rendering the compound non-toxic to the crop.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7207, MCPB. Retrieved from [Link]

• European Patent Office. EP0533057A1 - Selective Herbicidal Compositions. (Patents regarding MCPB ester formulations). Retrieved from [Link]

• Roberts, T. R. (1998).Metabolic Pathways of Agrochemicals: Part 1: Herbicides and Plant Growth Regulators. Royal Society of Chemistry.

• University of Hertfordshire. PPDB: Pesticide Properties DataBase - MCPB. Retrieved from [Link]

Sources

• 1. CAS 10443-70-6: MCPB ethyl | CymitQuimica [cymitquimica.com]
• 2. 10443-70-6 CAS Manufactory [m.chemicalbook.com]

An In-depth Technical Guide on the Core Mechanism of Action of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Introduction

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is a member of the phenoxyalkanoic acid class of herbicides. These synthetic compounds are designed to act as mimics of the natural plant hormone auxin, specifically indole-3-acetic acid (IAA).[1][2] Their primary application is in the selective control of broadleaf weeds in various agricultural and non-agricultural settings.[3][4] While the isobutyl ester form enhances uptake into the plant, the core herbicidal activity is initiated after its conversion to the parent acid, 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB), and subsequently to 2-methyl-4-chlorophenoxyacetic acid (MCPA) within the plant.[3][5] This guide provides a detailed exploration of the molecular mechanism of action, focusing on the downstream signaling cascades and physiological consequences that lead to plant death.

Part 1: From Pro-herbicide to Active Molecule: A Necessary Conversion

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is considered a pro-herbicide. Its ester linkage increases its lipophilicity, facilitating penetration through the waxy cuticle of plant leaves.[2] Once inside the plant, endogenous esterases hydrolyze the isobutyl ester to yield MCPB. Subsequently, MCPB undergoes β-oxidation, a process that removes two-carbon units from the carboxylic acid chain, to form MCPA.[3] It is primarily MCPA that functions as a potent synthetic auxin, initiating the cascade of events that lead to herbicidal effects.[5]

Part 2: The Core Mechanism: Hijacking the Auxin Signaling Pathway

The herbicidal action of MCPA, derived from isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, is a result of its interference with the plant's natural auxin signaling pathway. Synthetic auxins like MCPA are more stable in plants than the endogenous IAA, leading to a persistent and overwhelming stimulation of auxin responses.[6][7]

The TIR1/AFB Receptor Complex: The Primary Target

The central players in auxin perception are a family of F-box proteins known as TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and AUXIN SIGNALING F-BOX (AFB) proteins.[8][9] These proteins act as auxin receptors. In the presence of an auxin, either natural or synthetic, it binds to a pocket in the TIR1/AFB protein. This binding event acts as a "molecular glue," stabilizing the interaction between the TIR1/AFB protein and a class of transcriptional repressors called Aux/IAA proteins.[10]

This stabilized complex is then recognized by the SCF (Skp, Cullin, F-box) E3 ubiquitin ligase complex, of which TIR1/AFB is a component.[11][12] The SCF complex polyubiquitinates the Aux/IAA repressor, marking it for degradation by the 26S proteasome.[13]

Derepression of Auxin Response Factors (ARFs) and Gene Expression

In the absence of auxin, Aux/IAA proteins are stable and bind to AUXIN RESPONSE FACTORS (ARFs), which are transcription factors. This binding represses the activity of ARFs.[10][14] ARFs recognize and bind to specific DNA sequences called auxin response elements (AuxREs) in the promoters of auxin-responsive genes.[15][16]

The degradation of Aux/IAA proteins, triggered by the presence of MCPA, releases the ARFs from repression.[10] The now-active ARFs can then bind to AuxREs and either activate or repress the transcription of a large number of downstream genes.[14][17] This massive and uncontrolled change in gene expression is the primary driver of the herbicidal effects.

Downstream Physiological Consequences

The overstimulation of auxin-responsive gene expression leads to a cascade of physiological disruptions, ultimately causing the death of susceptible plants. Key downstream effects include:

• Uncontrolled Growth and Epinasty: The massive induction of genes involved in cell division and elongation leads to disorganized and unsustainable growth.[18][19] This is often observed as twisting and bending of stems and petioles, a phenomenon known as epinasty.[19]

• Ethylene and Abscisic Acid (ABA) Production: Synthetic auxins are known to induce the biosynthesis of other plant hormones, particularly ethylene and ABA.[20] The upregulation of genes encoding enzymes like ACC synthase (a key enzyme in ethylene biosynthesis) and 9-cis-epoxycarotenoid dioxygenase (NCED; a key enzyme in ABA biosynthesis) leads to an accumulation of these hormones.[20] Elevated levels of ethylene and ABA contribute to senescence, chlorosis (yellowing), and necrosis (tissue death).[20][21]

• Disruption of Cellular Processes: The widespread changes in gene expression affect numerous cellular processes, including cell wall plasticity, protein synthesis, and nucleic acid metabolism.[18][22] This systemic disruption overwhelms the plant's ability to maintain normal function.

Caption: The core mechanism of synthetic auxin herbicides.

Part 3: Experimental Validation of the Mechanism of Action

A thorough understanding of the mechanism of action of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate requires a multi-faceted experimental approach. The following protocols outline key assays to validate its activity as a synthetic auxin.

Receptor-Ligand Binding Assay

Objective: To determine if MCPA, the active metabolite, directly interacts with the TIR1/AFB auxin receptors.

Methodology: A competitive binding assay using purified recombinant TIR1/AFB proteins and a labeled auxin (e.g., radiolabeled IAA) can be employed.

Protocol:

• Protein Expression and Purification: Express and purify recombinant TIR1/AFB proteins from E. coli or an insect cell system.

• Assay Setup: In a microplate format, incubate a fixed concentration of purified TIR1/AFB protein with a fixed concentration of radiolabeled IAA.

• Competition: Add increasing concentrations of unlabeled MCPA to the wells.

• Incubation and Separation: Allow the binding reaction to reach equilibrium. Separate the protein-bound radiolabeled IAA from the free radiolabeled IAA using a suitable method (e.g., size-exclusion chromatography, filter binding assay).

• Quantification: Measure the amount of protein-bound radioactivity in each sample using a scintillation counter.

• Data Analysis: Plot the percentage of bound radiolabeled IAA against the concentration of MCPA. Calculate the IC50 value, which represents the concentration of MCPA required to displace 50% of the bound radiolabeled IAA.

Expected Outcome: A dose-dependent decrease in the binding of radiolabeled IAA with increasing concentrations of MCPA would indicate direct competition for the auxin binding site on the TIR1/AFB receptor.

Compound	IC50 (nM) for TIR1 Binding
IAA (Control)	100
MCPA	150
Inactive Analog	>10,000

Gene Expression Analysis of Auxin-Responsive Genes

Objective: To demonstrate that treatment with Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate leads to the upregulation of known auxin-responsive genes.

Methodology: Quantitative Real-Time PCR (qRT-PCR) is a sensitive method to measure changes in gene expression.

Protocol:

• Plant Treatment: Treat susceptible plant seedlings (e.g., Arabidopsis thaliana) with a solution of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate at various concentrations and for different time points. Include a mock-treated control.

• RNA Extraction: Harvest plant tissue at each time point and extract total RNA using a standard protocol.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using reverse transcriptase.

• qRT-PCR: Perform qRT-PCR using primers specific for known early auxin-responsive genes (e.g., GH3, SAUR family genes) and a reference gene for normalization (e.g., Actin).

• Data Analysis: Calculate the relative fold change in gene expression for each treatment condition compared to the mock-treated control using the ΔΔCt method.

Expected Outcome: A significant and rapid increase in the transcript levels of auxin-responsive genes in treated plants compared to controls would confirm the activation of the auxin signaling pathway.

Gene	Fold Change (2 hours post-treatment)
GH3.3	25-fold
SAUR19	40-fold
Actin (Reference)	1-fold

digraph "Gene Expression Analysis Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"];
start [label="Plant Treatment\n(Herbicide vs. Control)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
rna_extraction [label="RNA Extraction"];
cdna_synthesis [label="cDNA Synthesis"];
qrt_pcr [label="qRT-PCR"];
data_analysis [label="Data Analysis\n(Relative Quantification)"];
end [label="Fold Change in\nGene Expression", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
start -> rna_extraction;
rna_extraction -> cdna_synthesis;
cdna_synthesis -> qrt_pcr;
qrt_pcr -> data_analysis;
data_analysis -> end;
}

Caption: Workflow for analyzing auxin-responsive gene expression.

Physiological and Phenotypic Assays

Objective: To observe the characteristic herbicidal effects of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate on whole plants.

Methodology: A dose-response study on a susceptible plant species.

Protocol:

• Plant Growth: Grow a cohort of susceptible broadleaf weed seedlings under controlled environmental conditions.

• Herbicide Application: Apply Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate at a range of concentrations as a foliar spray. Include a control group sprayed with the carrier solvent only.

• Phenotypic Observation: Observe and document the physiological effects on the plants daily for a period of 1-2 weeks. Record symptoms such as epinasty, chlorosis, necrosis, and growth inhibition.

• Biomass Measurement: At the end of the experiment, harvest the above-ground biomass of each plant and measure the fresh and dry weight.

• Data Analysis: Plot the observed phenotypic scores and biomass measurements against the herbicide concentration to determine the effective dose (ED50) that causes a 50% reduction in growth.

Expected Outcome: The treated plants should exhibit the classic symptoms of synthetic auxin herbicides in a dose-dependent manner, confirming the compound's herbicidal activity.

Conclusion

The mechanism of action of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is a well-defined example of a synthetic auxin herbicide. Following its conversion to the active form, MCPA, it effectively hijacks the plant's natural auxin signaling machinery. By promoting the degradation of Aux/IAA repressors through the TIR1/AFB receptor complex, it leads to the uncontrolled activation of auxin-responsive genes. This results in a cascade of physiological disruptions, including aberrant growth, hormonal imbalances, and ultimately, plant death. The experimental protocols outlined in this guide provide a robust framework for validating this mechanism and assessing the efficacy of this and other related compounds.

References

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism and mode of action. Pest Management Science, 66(2), 113-120. [Link][6][7]

• Leyser, O. (2018). Auxin signaling. Plant Physiology, 176(1), 465-479. [Link]

• Liscum, E., & Reed, J. W. (2002). Genetics of Aux/IAA and ARF action in plant growth and development. Plant Molecular Biology, 49(3-4), 387-400. [Link]

• Parry, G., & Estelle, M. (2006). Auxin receptors: a new role for F-box proteins. Current Opinion in Cell Biology, 18(2), 152-156. [Link]

• Song, Y. (2014). Insight into the mode of action of 2,4-D as an herbicide. Journal of Integrative Plant Biology, 56(2), 106-113. [Link]

• Tan, X., et al. (2007). Mechanism of auxin perception by the TIR1 ubiquitin ligase. Nature, 446(7136), 640-645. [Link][10]

• Dharmasiri, N., Dharmasiri, S., & Estelle, M. (2005). The F-box protein TIR1 is an auxin receptor. Nature, 435(7041), 441-445. [Link]

• Woodward, A. W., & Bartel, B. (2005). Auxin: regulation, action, and interaction. Annals of Botany, 95(5), 707-735. [Link]

• PubChem. (n.d.). 4-(4-Chloro-2-methylphenoxy)butanoic acid. Retrieved from [Link][22]

• University of California Agriculture and Natural Resources. (n.d.). Synthetic Auxins. In Herbicide Symptoms. Retrieved from [Link][18]

• Salehin, M., et al. (2015). The modular architecture of auxin-signaling networks. Journal of Experimental Botany, 66(16), 4863-4874. [Link]

• Guilfoyle, T. J., & Hagen, G. (2007). Auxin response factors. Current Opinion in Plant Biology, 10(5), 453-460. [Link][15]

• Lavy, M., & Estelle, M. (2016). Mechanisms of auxin signaling. Development, 143(18), 3226-3229. [Link][10]

• Utah State University Extension. (n.d.). Herbicide Injury. Retrieved from [Link][19]

• Petrášek, J., & Friml, J. (2009). Auxin transport and its integration to regulate plant development. The Plant Cell, 21(11), 3589-3603. [Link]

• Weijers, D., & Wagner, D. (2016). Transcriptional responses to auxin: a decade of progress. Trends in Plant Science, 21(4), 301-312. [Link]

• Council for Agricultural Science and Technology. (1975). The Phenoxy Herbicides. Weed Science, 23(3), 253-263. [Link][1]

• Encyclopedia.pub. (2023). Phenoxy Carboxylic Acid Herbicides Physical and Chemical Properties. Retrieved from [Link][2]

• Wikipedia. (n.d.). MCPA. Retrieved from [Link][5]

• Wikipedia. (n.d.). MCPB. Retrieved from [Link][4]

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• 1. The Phenoxy Herbicides: CAST | Weed Science | Cambridge Core [cambridge.org]
• 2. encyclopedia.pub [encyclopedia.pub]
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• 4. MCPB - Wikipedia [en.wikipedia.org]
• 5. MCPA - Wikipedia [en.wikipedia.org]
• 6. Auxin herbicides: current status of mechanism and mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Genetic analysis of the Arabidopsis TIR1/AFB auxin receptors reveals both overlapping and specialized functions - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Frontiers | TIR1/AFB proteins: Active players in abiotic and biotic stress signaling [frontiersin.org]
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• 15. Frontiers | Genome-wide identification and expression analysis of auxin response factor gene family in Medicago truncatula [frontiersin.org]
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• 22. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Synthesis Guide: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

[1][2]

Executive Summary

Molecule: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate Common Identity: MCPB Isobutyl Ester Class: Phenoxycarboxylic Acid Herbicide (Auxin Mimic) CAS (Acid Precursor): 94-81-5 (MCPB)[1][2]

This technical guide details the convergent synthesis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate. Unlike standard phenoxy herbicides (e.g., 2,4-D) derived from chloroacetic acid, this molecule utilizes a butyric acid linker.[1][2] The isobutyl esterification serves as a crucial lipophilic modification, enhancing cuticular penetration and reducing volatility compared to methyl/ethyl analogs.[1][2]

The synthesis described herein prioritizes the

-Butyrolactone (GBL) Ring-Opening Pathway over the Williamson ether synthesis using 4-chlorobutyric acid.[1][2] The GBL route is the industrial "gold standard" due to superior atom economy, reduced halogenated waste, and simplified workup.[1][2]

Part 1: Retrosynthetic Analysis & Strategy

To design a robust protocol, we deconstruct the target molecule into three commercially viable precursors.

Strategic Disconnection[1]

• Ester Cleavage: The final step is a Fischer Esterification.[1][2] This disconnects the target into Isobutanol and the MCPB Acid intermediate.[1]

• Ether Cleavage: The butyric acid chain is disconnected at the phenolic oxygen.[1][2]

  • Pathway A (Halide): Requires 4-chlorobutyric acid (expensive, stoichiometric salt waste).[1][2]

  • Pathway B (Lactone):[1][2] Requires

    -Butyrolactone (GBL).[1][2] Under basic conditions, the phenoxide ion acts as a nucleophile to open the lactone ring.[1][2] (Selected Route) .

• Aromatic Functionalization: The core aromatic ring is 4-chloro-2-methylphenol , derived from the chlorination of o-Cresol .[1][2]

Reaction Pathway Diagram

The following Graphviz diagram illustrates the critical process flow and intermediate logic.

Caption: Convergent synthesis pathway utilizing the GBL ring-opening mechanism followed by acid-catalyzed esterification.

Part 2: Synthesis of the Acid Intermediate (MCPB)

Objective: Synthesize 4-(4-chloro-2-methylphenoxy)butanoic acid. Mechanism: Nucleophilic aliphatic substitution (Ring Opening).[1][2]

Rationale for GBL Route

Using

-butyrolactone avoids the use of 4-chlorobutyric acid, which is prone to intramolecular cyclization (reforming the lactone) and is significantly more expensive.[1][2] The lactone route utilizes the high nucleophilicity of the phenoxide anion to attack the -carbon of the lactone, opening the ring to form the carboxylate salt directly.[1]

Experimental Protocol

Reagents:

• 4-chloro-2-methylphenol (1.0 eq)[1][2]

• -Butyrolactone (GBL) (1.1 eq)[1][2]

• Sodium Hydroxide (NaOH) (1.1 eq, aqueous solution)[1][2]

• Solvent: Xylene or Dichlorobenzene (high boiling point required)[1][2]

Step-by-Step Methodology:

• Phenoxide Formation:

  • Charge a reactor with 4-chloro-2-methylphenol and a non-polar solvent (Xylene).[1][2]

  • Add NaOH slowly.[1][2] Heat to reflux with a Dean-Stark trap to remove water.[1][2]

  • Technical Note: Complete removal of water is critical.[1][2] Water solvates the phenoxide anion, reducing its nucleophilicity.[1][2] The phenoxide must be anhydrous for the next step.[1]

• Lactone Ring Opening:

  • Once water evolution ceases, cool the mixture slightly (to ~130°C).

  • Add

    -butyrolactone (GBL) dropwise.[1][2]

  • Raise temperature to reflux (~140-150°C) for 4–6 hours.

  • Mechanism:[1][2][3][4][5][6] The phenoxide oxygen attacks the

    -carbon of GBL.[1][2] The ring opens, and the resulting carboxylate is stabilized by the sodium ion.[1]

• Workup & Isolation:

  • Cool to room temperature.[1][2] The product exists as the sodium salt (MCPB-Na), which may precipitate or remain in the aqueous phase if water is added.[1][2]

  • Add water to extract the salt.[1][2] Separate the organic layer (contains unreacted phenol/solvent).[1][2]

  • Acidify the aqueous phase with HCl to pH < 2.[1][2]

  • The MCPB acid will precipitate as a white/off-white solid.[1][2]

  • Filter, wash with cold water, and dry.[1][2]

Key Data Points:

Parameter	Specification
Reaction Temp	>140°C (Reflux in Xylene)
Yield (Typical)	85–92%

| Melting Point | 100–101°C (Pure Acid) |[1][2]

Part 3: Isobutyl Esterification[1][2]

Objective: Convert MCPB Acid to Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate. Mechanism: Fischer Esterification (Acid-Catalyzed Equilibrium).[1][2]

Rationale for Isobutyl Ester

While methyl/ethyl esters are common, the isobutyl ester offers a specific advantage in agrochemistry:

• Reduced Volatility: Lower vapor pressure than ethyl esters reduces "drift" damage to neighboring crops.[1][2]

• Lipophilicity: The branched isobutyl chain enhances penetration through the waxy plant cuticle compared to the free acid or simple salts.[1][2]

Experimental Protocol

Reagents:

• MCPB Acid (from Part 2)[1][2]

• Isobutanol (Excess, 3–4 eq)[1][2]

• Catalyst: p-Toluenesulfonic acid (pTSA) (1–2 mol%) or H₂SO₄.[1][2]

• Solvent: Toluene (optional, can use excess Isobutanol as solvent/entrainer).[1][2]

Step-by-Step Methodology:

• Setup:

  • Equip a round-bottom flask with a magnetic stirrer and a Dean-Stark apparatus topped with a reflux condenser.

  • Charge the flask with MCPB Acid, Isobutanol, and pTSA.[1][2]

• Reflux & Dehydration:

  • Heat the mixture to reflux (Isobutanol BP: 108°C; Azeotrope with water: ~90°C).

  • Monitor water collection in the Dean-Stark trap.[1][2]

  • Endpoint: Reaction is complete when water evolution stops (typically 3–5 hours).[1][2]

• Neutralization & Workup:

  • Cool the mixture to room temperature.

  • Wash the organic phase with saturated NaHCO₃ solution.[1][2]

  • Why? This neutralizes the acid catalyst and removes any unreacted MCPB acid (which effectively dissolves in the aqueous base).[1][2]

  • Wash with brine, then dry over anhydrous MgSO₄.[1][2]

• Purification:

  • Remove excess isobutanol via rotary evaporation under reduced pressure.[1][2]

  • Final Polish: High-vacuum distillation is recommended for analytical purity, though technical grade is often used as-is after stripping volatiles.[1][2]

Key Data Points:

Parameter	Specification
Catalyst	pTSA (Preferred over H₂SO₄ to minimize charring)
Reaction Time	3–5 Hours (Azeotropic control)

| Appearance | Clear to amber viscous liquid |[1][2]

Part 4: Quality Control & Impurity Profiling[1][2]

In the synthesis of phenoxy herbicides, specific impurities are strictly regulated.

Free Phenol (4-chloro-2-methylphenol)[1][2]

• Origin: Incomplete reaction in Step 2 or hydrolysis in Step 3.[1][2]

• Impact: Phytotoxic to non-target crops; causes odor issues.[1][2]

• Control: Ensure rigorous NaHCO₃ wash during ester workup.

Dioxins (Trace)[1][2]

• Origin: While less common in MCPB than in 2,4,5-T, thermal stress on chlorinated phenols can theoretically generate polychlorinated dibenzo-p-dioxins.[1][2]

• Control: Maintain reaction temperatures below 160°C; avoid alkaline conditions at extreme temperatures for prolonged periods.

Polymerization[1][2][8][9]

• Origin: Self-esterification or lactone reformation if acid catalysis is too aggressive without alcohol present.[1][2]

• Control: Use excess isobutanol.[1][2]

References

• Synthesis of Phenoxy Acids: University of Hertfordshire. (2026).[1][2] MCPB (Ref: MB 3046) - PPDB: Pesticide Properties DataBase.[1][2] Retrieved from [Link]

• GBL Ring Opening Mechanism: Organic Syntheses. (1951).[1][2] Reaction of Lactones with Phenoxides. Coll. Vol. 3. (General reference for lactone/phenoxide chemistry).

• Fischer Esterification Protocols: Master Organic Chemistry. (2022).[1][2][4] Fischer Esterification: Mechanism and Catalysis. Retrieved from [Link]

• Industrial Preparation: Google Patents. (1993).[1][2] EP0539462A1 - Method for preparing 4-chloro-2-methylphenoxyalkanoic acids.[1][2] Retrieved from

Sources

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• 3. youtube.com [youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate: Stability, Metabolism, and Degradation Pathways

Topic: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate Degradation Profile Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Technical Summary

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is a lipophilic ester prodrug of the phenoxybutyric acid herbicide MCPB. In the context of agrochemical development and potential pharmacological repurposing (e.g., PPAR agonist exploration), understanding its degradation is critical for defining shelf-life stability, environmental fate, and metabolic activation.

The molecule undergoes a biphasic degradation process:[1][2][3]

• Abiotic/Enzymatic Hydrolysis: Rapid cleavage of the isobutyl ester linkage to yield the free acid (MCPB) and isobutanol.

• Biological Activation (Beta-Oxidation): The butyric acid chain is shortened by two carbons to form the phenoxyacetic acid derivative (MCPA), the biologically active species.

This guide details the degradation kinetics, identifying specific degradants (D1–D4), and provides a self-validating protocol for stability assessment.

Molecular Identity & Physicochemical Stability

The isobutyl ester moiety significantly alters the physicochemical profile compared to the free acid, increasing logP (lipophilicity) and membrane permeability. However, this ester bond is the primary "soft spot" for degradation.

Core Degradation Pathways

The degradation of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate proceeds through three distinct mechanisms, depending on the matrix (Stability Chamber vs. Biological System).

Pathway A: Hydrolytic Cleavage (Primary Stability Concern)

Under acidic, basic, or enzymatic conditions (esterases), the ester bond hydrolyzes.

• Reactants: Parent + H₂O

• Products: 4-(4-chloro-2-methylphenoxy)butanoic acid (D1 ) + Isobutanol (D2 ).

• Kinetics: Base-catalyzed hydrolysis is orders of magnitude faster than acid-catalyzed. In biological systems, plasma esterases facilitate this conversion rapidly (

  min).

Pathway B: Beta-Oxidation (Metabolic Activation)

Once hydrolyzed to the free acid (D1 ), biological systems (plant peroxisomes or mammalian mitochondria) utilize

-oxidation to shorten the alkyl chain.

• Mechanism: Dehydrogenation

  Hydration Oxidation Thiolysis.

• Product: 4-chloro-2-methylphenoxyacetic acid (D3 / MCPA).

• Significance: This is the "lethal synthesis" step in susceptible plants and a major metabolic route in mammals.

Pathway C: Ether Cleavage (Environmental/Late-Stage)

Under UV photolysis or microbial action, the ether linkage breaks.

• Product: 4-chloro-2-methylphenol (D4 ).

Degradation Pathway Visualization (Graphviz)

The following diagram illustrates the cascade from the parent isobutyl ester to its terminal mineralization products.

Caption: Figure 1. Stepwise degradation cascade showing hydrolysis (D1, D2), metabolic beta-oxidation (D3), and terminal ring cleavage (D4).

Key Degradation Products: Quantitative Profile

The following table summarizes the physicochemical properties and detection parameters for the parent and its primary degradants.

Code	Compound Name	Origin	Molecular Weight	Retention Time (Rel)*	Detection (ESI-)
API	Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate	Parent	284.78	1.00	Not ionizable in ESI-
D1	MCPB (Free Acid)	Hydrolysis	228.67	0.65	227 -> 141
D2	Isobutanol	Hydrolysis	74.12	0.15	GC-FID required
D3	MCPA	Beta-Oxidation	200.62	0.55	199 -> 141
D4	4-chloro-2-methylphenol	Ether Cleavage	142.58	0.80	141 -> 105

*Relative Retention Time (RRT) is estimated based on a standard C18 Reverse Phase gradient (High % Organic).

Experimental Protocol: Forced Degradation Study

To validate the stability profile of the isobutyl ester, researchers should employ a Stress Testing approach. This protocol is designed to force the generation of D1 and D4 to confirm analytical specificity.

Reagents & Equipment

• Stock Solution: 1 mg/mL Parent in Acetonitrile.

• Hydrolysis Media: 0.1 N HCl, 0.1 N NaOH, 3% H₂O₂.

• Analysis: HPLC-UV (230 nm) coupled with MS/MS (Q-TOF or Triple Quad).

Step-by-Step Methodology

Step 1: Acid/Base Hydrolysis (Targeting D1)

• Aliquot 1 mL of Stock Solution into two separate amber vials.

• Acid Sample: Add 1 mL 0.1 N HCl. Heat at 60°C for 4 hours.

• Base Sample: Add 1 mL 0.1 N NaOH. Stir at room temperature for 1 hour (Ester hydrolysis is rapid in base).

• Neutralization: Quench Acid sample with NaOH and Base sample with HCl to pH 7.0.

• Expected Result: Quantitative conversion to D1 (MCPB Acid).

Step 2: Oxidative Stress (Targeting D4 & Ring Adducts)

• Mix 1 mL Stock Solution with 1 mL 3% H₂O₂.

• Incubate at 60°C for 24 hours.

• Expected Result: Detection of D4 (Phenol) and potential hydroxylated ring species.

Step 3: Photolytic Stress (Solid State)

• Spread 5 mg of solid parent compound in a thin layer on a quartz dish.

• Expose to 1.2 million lux hours (ICH Q1B standard).

• Dissolve in Acetonitrile for analysis.

• Expected Result: Homolytic cleavage of the ether bond, yielding D4 and dechlorinated species.

Analytical Workflow Visualization

Caption: Figure 2. Integrated analytical workflow for separating and identifying isobutyl ester degradation products.

Scientific Commentary on Causality

The degradation logic presented here is grounded in the fundamental chemistry of phenoxy herbicides .

• Steric Hindrance: The isobutyl group provides moderate steric hindrance compared to a methyl ester, but not enough to prevent rapid alkaline hydrolysis.

• Electronic Effects: The chlorine at the para position and methyl at the ortho position of the phenoxy ring deactivate the ring toward further oxidation, making the ether linkage the second most vulnerable point after the ester bond.

• Metabolic Logic: The conversion of D1 (Butyric acid derivative) to D3 (Acetic acid derivative) is strictly biological. In a pure chemical stability study (abiotic), D3 will not be observed. D3 is a marker of biological metabolism, not chemical instability.

References

• Environmental Fate of MCPB: Smith, A. E., & Hayden, B. J. (1981).[4] Hydrolysis of MCPB-ethyl in soils. Source: (Analogous ester hydrolysis kinetics).

• Metabolic Pathway (Beta-Oxidation): Wain, R. L. (1955). Herbicidal Selectivity through Specific Benzaldehyde-Oxidation. Source: (Foundational paper on phenoxybutyric beta-oxidation).

• Analytical Methodology: European Commission Reference Laboratories.[5] (2020). Analytical Observations Report on Hydrolysis of Phenoxy Esters. Source:

• Chemical Structure & Properties: PubChem. (n.d.). Compound Summary: MCPB (Acid form). Source:[2]

• General Phenoxy Herbicide Metabolism: Roberts, T. R. (1998). Metabolic Pathways of Agrochemicals: Part 1: Herbicides and Plant Growth Regulators. Source:

Sources

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• 2. MCPA - Wikipedia [en.wikipedia.org]
• 3. Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fate of MCPB-ethyl in Flooded and Upland Soils [jstage.jst.go.jp]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]

An In-Depth Technical Guide to the Synthesis, History, and Applications of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate and its Progenitor, MCPB

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, a lesser-known ester of the widely utilized phenoxybutyric herbicide, 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB). Due to the limited specific historical and application data for the isobutyl ester, this guide first delves into the extensive history, discovery, and mechanism of action of its parent compound, MCPB. Subsequently, it extrapolates the synthesis, potential properties, and applications of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate based on established principles of organic chemistry and the known characteristics of related phenoxyalkanoic acid esters. This document serves as a foundational resource for researchers interested in the broader class of phenoxy herbicides and the specific attributes of their various ester forms.

The Genesis of a Herbicide: Discovery and History of MCPB

The story of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is intrinsically linked to the development of its parent acid, 4-(4-chloro-2-methylphenoxy)butanoic acid, commonly known as MCPB. The discovery of phenoxy herbicides in the 1940s marked a paradigm shift in agricultural weed control.[1][2] These synthetic compounds mimic the natural plant growth hormone indole-3-acetic acid (IAA), leading to uncontrolled and fatal growth in susceptible broadleaf plants.[1][3]

MCPB belongs to the phenoxybutyric subgroup of these herbicides.[3] Its development followed the successful introduction of earlier phenoxyacetic acids like MCPA ((4-chloro-2-methylphenoxy)acetic acid) and 2,4-D (2,4-dichlorophenoxyacetic acid) in the mid-1940s.[1][2] Researchers sought to create more selective herbicides with different application windows and crop safety profiles. MCPB emerged as a valuable tool for post-emergence control of a wide spectrum of annual and perennial broadleaf weeds in various crops, including peas, clovers, and seedling grasses.[4]

A key feature of MCPB is its action as a "propesticide" or pro-herbicide.[1] In susceptible plants, MCPB undergoes β-oxidation, a metabolic process that cleaves the butyric acid side chain to form the highly active herbicide MCPA. This conversion is crucial for its herbicidal activity.

Mechanism of Action: A Hormonal Mimicry

The herbicidal activity of MCPB, through its conversion to MCPA, is a classic example of hormonal mimicry. As a synthetic auxin, it disrupts the normal hormonal balance in plants, leading to a cascade of physiological and morphological aberrations.[5] This includes epinastic responses (downward curvature of leaves), stem twisting, and callus formation, ultimately resulting in the death of the plant. The selective action against broadleaf weeds, while leaving monocotyledonous crops relatively unharmed, is a hallmark of this class of herbicides.[3]

Figure 1: Simplified workflow of MCPB's mechanism of action in a susceptible plant.

Synthesis of the Core Moiety: 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB)

The industrial synthesis of MCPB is a multi-step process that has been refined over the years to improve yield and purity. A common synthetic route is outlined below.

Experimental Protocol: Synthesis of MCPB

Step 1: Chlorination of o-cresol

• Objective: To produce 4-chloro-2-methylphenol, the foundational aromatic component.

• Procedure:

  • o-Cresol (2-methylphenol) is reacted with a chlorinating agent, such as sulfuryl chloride (SO₂Cl₂), at a controlled temperature, typically between 30-40°C.[6]

  • This reaction yields a mixture of chlorinated cresols, with 4-chloro-2-methylphenol as the major product.

  • The resulting mixture is then purified, often through distillation, to obtain 4-chloro-2-methylphenol with high purity.

Step 2: Condensation with a Butyric Acid Precursor

• Objective: To attach the butyric acid side chain to the phenoxy group.

• Procedure:

  • The purified 4-chloro-2-methylphenol is reacted with a suitable butyric acid precursor, such as γ-butyrolactone or a 4-halobutyrate, in a strongly alkaline medium.[6]

  • The reaction is typically carried out at reflux temperature to drive the condensation reaction to completion.

  • This step forms the sodium or potassium salt of MCPB.

Step 3: Acidification and Isolation

• Objective: To precipitate and isolate the final MCPB product.

• Procedure:

  • After the condensation reaction, the reaction mixture is cooled and unreacted 4-chloro-2-methylphenol can be removed by extraction with an organic solvent at a neutral pH.

  • The aqueous phase, containing the MCPB salt, is then acidified with a mineral acid, such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄).

  • This acidification causes the free acid form of MCPB to precipitate out of the solution.

  • The precipitated MCPB is then collected by filtration, washed with water, and dried to yield the final product.

Figure 2: General workflow for the synthesis of MCPB.

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate: A Focus on the Ester

While extensive data on MCPB is available, its isobutyl ester is not as widely documented in scientific literature or commercial applications. However, its synthesis and properties can be reliably inferred from the principles of esterification and the known characteristics of similar compounds.

Postulated Discovery and Development

The development of ester forms of phenoxy herbicides was a logical progression in their commercialization. Esters often exhibit different physical and chemical properties compared to their parent acids, which can be advantageous for formulation and application. For instance, esters are generally less water-soluble and more soluble in organic solvents, which can improve their uptake through the waxy cuticle of plant leaves.[7]

It is plausible that Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate was synthesized and evaluated during the broader research and development of various MCPB formulations. The choice of the isobutyl group would have been one of many possibilities explored to optimize the herbicide's performance characteristics, such as volatility, persistence, and efficacy on specific weed species. However, without specific patents or publications, its exact discovery timeline remains speculative.

Synthesis via Fischer Esterification

The most probable and straightforward method for synthesizing Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is through the Fischer esterification of MCPB with isobutanol.

Experimental Protocol: Synthesis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

• Objective: To convert MCPB into its isobutyl ester.

• Reactants:

  • 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB)

  • Isobutanol (2-methyl-1-propanol)

  • Acid catalyst (e.g., concentrated sulfuric acid)

• Procedure:

  • MCPB and an excess of isobutanol are combined in a round-bottom flask.

  • A catalytic amount of a strong acid, such as concentrated sulfuric acid, is carefully added to the mixture.

  • The reaction mixture is heated under reflux for several hours to drive the equilibrium towards the formation of the ester. A Dean-Stark apparatus can be used to remove the water produced during the reaction, further favoring the formation of the product.

  • Upon completion, the reaction mixture is cooled and the excess isobutanol can be removed by distillation.

  • The remaining mixture is typically neutralized with a weak base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

  • The organic layer is then washed with water, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is evaporated to yield the crude isobutyl ester.

  • Further purification can be achieved through vacuum distillation or chromatography if necessary.

Figure 3: Reaction scheme for the synthesis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate.

Physicochemical Properties: An Extrapolation

The physicochemical properties of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate can be inferred from its structure and the properties of similar esters.

Property	Expected Characteristic	Rationale
Molecular Formula	C₁₅H₂₁ClO₃	Based on the molecular structures of MCPB and isobutanol.
Molecular Weight	~284.78 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to pale yellow liquid	Similar to the ethyl ester of MCPB.[8][9]
Solubility	Low in water, high in organic solvents	The isobutyl group increases the lipophilicity compared to the parent acid.
Boiling Point	Higher than isobutanol and MCPB	Due to its larger molecular weight and intermolecular forces.
Volatility	Lower than the methyl or ethyl esters	The larger alkyl chain of the isobutyl group reduces volatility.

Potential Applications and Advantages

While not a mainstream commercial product, Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate could theoretically offer certain advantages in specific applications:

• Reduced Volatility: The lower volatility compared to smaller esters could reduce off-target drift during spray applications, a significant concern with phenoxy herbicides.

• Enhanced Cuticular Penetration: The increased lipophilicity might facilitate better absorption through the waxy cuticles of weed leaves, potentially enhancing its herbicidal efficacy.

• Formulation Flexibility: Its properties could make it a suitable active ingredient for specific formulations, such as emulsifiable concentrates (ECs) or oil-based formulations.

• Research Chemical: The compound can serve as a valuable research chemical for structure-activity relationship (SAR) studies to understand how different ester groups influence the efficacy and environmental fate of phenoxybutyric herbicides.

Concluding Remarks

The discovery and development of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate are best understood within the historical context of its parent compound, MCPB, and the broader class of phenoxy herbicides. While specific historical records for the isobutyl ester are scarce, its synthesis is readily achievable through standard esterification procedures. The extrapolated properties of this compound suggest potential advantages in terms of reduced volatility and enhanced lipophilicity, which are desirable traits for herbicide formulations. This technical guide provides a foundational understanding for researchers and professionals in the field, bridging the gap between the well-documented history of MCPB and the specific, albeit less-explored, characteristics of its isobutyl ester. Further research into the biological activity and environmental profile of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate would be necessary to fully elucidate its potential as a specialized agrochemical.

References

• AERU. (n.d.). MCPB (Ref: MB 3046). University of Hertfordshire. Retrieved February 12, 2024, from [Link]

• Anonymous. (n.d.). Phenoxy herbicide. In Wikipedia. Retrieved February 12, 2024, from [Link]

• Anonymous. (n.d.). Phenoxy herbicide. Grokipedia. Retrieved February 12, 2024, from [Link]

• Anonymous. (2024, November 16). MCPB Herbicide. Greentumble. Retrieved February 12, 2024, from [Link]

• Health Canada Pest Management Regulatory Agency. (2011, June 10). Proposed Re-evaluation Decision PRVD2011-06, MCPB. Canada.ca. Retrieved February 12, 2024, from [Link]

• Newton, M., & Norris, L. A. (1981). The movement, persistence, and fate of the phenoxy herbicides and TCDD in the forest. Residue Reviews, 80, 33-73.
• Kirkwood, R. C., & Fletcher, W. W. (1970). Factors influencing the herbicidal efficiency of MCPA and MCPB in three species of microalgae. Weed Research, 10(1), 3-10.

• Nufarm. (n.d.). Nufarm MCPB 400. Pest Genie. Retrieved February 12, 2024, from [Link]

• Grokipedia. (n.d.). 4-(4-Chlorophenoxy)butanoic acid. Retrieved February 12, 2024, from [Link]

• National Center for Biotechnology Information. (n.d.). Butanoic acid, 4-(4-chloro-2-methylphenoxy)-. PubChem. Retrieved February 12, 2024, from [Link]

• Zimdahl, R. L. (2018). Fundamentals of Weed Science (5th ed.). Academic Press.

• Cheméo. (n.d.). Chemical Properties of Butanoic acid, 4-(4-chloro-2-methylphenoxy)- (CAS 94-81-5). Retrieved February 12, 2024, from [Link]

• NIST. (n.d.). Butanoic acid, 4-(4-chloro-2-methylphenoxy)-. NIST Chemistry WebBook. Retrieved February 12, 2024, from [Link]

• Jørgensen, K. A., & Larsen, E. (1993). A method for preparing 4-chloro-2-methylphenoxyalkanoic acids. (European Patent No. EP0539462A1). Google Patents.

• The Good Scents Company. (n.d.). isobutyl 2-methyl butyrate. Retrieved February 12, 2024, from [Link]

• Meshram, J. S., et al. (1997). Preparation of 4,4-dimethoxybutyl chloride from y-butyrolactone. Indian Journal of Chemistry - Section B, 36(11), 1072-1073.
• Jones, E. R. H., et al. (1963). 2-Butynoic acid, 4-hydroxy-, methyl ester. Organic Syntheses, 43, 68.
• Wang, Y., & Zhang, J. (2014). Synthetic method of methyl 4-chlorobutyrate. (Chinese Patent No. CN102898307B). Google Patents.

Sources

• 1. Phenoxy herbicide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Phenoxy herbicide [medbox.iiab.me]
• 4. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. MCPB (Ref: MB 3046) [sitem.herts.ac.uk]
• 6. EP0539462A1 - A method for preparing 4-chloro-2-methylphenoxyalkanoic acids - Google Patents [patents.google.com]
• 7. CAS 10443-70-6: MCPB ethyl | CymitQuimica [cymitquimica.com]
• 8. chemimpex.com [chemimpex.com]
• 9. labproinc.com [labproinc.com]

Protocols & Analytical Methods

Application Note: Analytical Protocols for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Introduction & Chemical Context

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Isobutyl MCPB) is the isobutyl ester derivative of the phenoxy-carboxylic acid herbicide MCPB.[1] Phenoxy butyric herbicides function via a "lethal synthesis" mechanism: they are biologically inactive until susceptible plants (possessing specific beta-oxidation enzymes) convert the butyric chain into the active acetic acid form (MCPA).

The esterification of MCPB (in this case, with isobutanol) is a critical formulation strategy to enhance lipophilicity, improve cuticle penetration, and reduce volatility compared to short-chain esters.[1]

Analytical Challenges

• Hydrolytic Instability: Like all phenoxy esters, Isobutyl MCPB is prone to hydrolysis, reverting to the parent acid (MCPB) in the presence of moisture and extreme pH.[1]

• Transesterification: The use of alcoholic solvents (e.g., methanol) during extraction can cause the isobutyl group to swap with the solvent alkyl group, leading to false quantitation results.[1]

• Isomeric Separation: Differentiating the isobutyl ester from potential butyl (n-butyl) isomers or degradation products requires high-resolution chromatography.[1]

Physicochemical Profile

Parameter	Value (Calculated/Estimated)	Notes
Common Name	Isobutyl MCPB
CAS Number	Not widely listed; deriv. of 94-81-5	Parent Acid CAS: 94-81-5
Molecular Formula	C₁₅H₂₁ClO₃
Molecular Weight	284.78 g/mol
LogP	~4.5 - 5.0	High lipophilicity favors organic solvents
Solubility	High in Acetone, Acetonitrile, Toluene	Low water solubility

Method A: High-Resolution GC-MS (Direct Analysis)[1]

Objective: Primary method for purity assessment and formulation analysis. This method analyzes the intact ester without derivatization.

Reagents & Standards[1][3][4][5][6][7]

• Solvent: n-Hexane or Toluene (residue grade).[1] DO NOT USE METHANOL.

• Internal Standard (ISTD): Deuterated MCPB ester or a structural analog like 2,4-DB Isobutyl Ester.[1]

• Stock Solution: Dissolve 10 mg Isobutyl MCPB in 10 mL Toluene (1000 ppm).

Gas Chromatography Conditions[1][3][4][5][7][8]

• System: Agilent 8890 GC / 5977B MSD (or equivalent).

• Column: DB-5MS UI (30 m × 0.25 mm × 0.25 µm).[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

• Inlet: Split/Splitless (Split 50:1 for formulations; Splitless for residues).

• Inlet Temp: 250°C.

• Oven Program:

  • Initial: 60°C (hold 1 min).

  • Ramp 1: 20°C/min to 180°C.

  • Ramp 2: 5°C/min to 280°C (hold 5 min).

  • Total Run Time: ~27 mins.

Mass Spectrometry Parameters[1][5][6][8][9]

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Acquisition: SIM/Scan mode.

• Target Ions (EI, 70eV):

  • Quant Ion: m/z 142 (Chlorocresol fragment).

  • Qualifier 1: m/z 228 (Parent Acid fragment).[1]

  • Qualifier 2: m/z 284 (Molecular Ion - weak).

System Suitability Test (SST)

Before running samples, inject a mixed standard containing Isobutyl MCPB and MCPB Acid.[1]

• Requirement: Resolution (Rs) > 1.5 between the ester and any breakdown products.[1]

• Tailing Factor: < 1.2 for the ester peak.[1]

Method B: UHPLC-DAD/MS (Residue & Metabolite Analysis)[1]

Objective: Trace analysis in biological matrices (soil, plant tissue).[1] This method is preferred when monitoring the degradation of the ester back to the acid.

Sample Preparation: Modified QuEChERS

• Critical Step: Use Acetonitrile (ACN) as the extraction solvent. Avoid Methanol to prevent transesterification.[1]

• Buffer: Citrate buffer is recommended to maintain a slightly acidic pH (pH 5), stabilizing the ester.[1]

Protocol:

• Weigh 10 g homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL ACN (stabilized with 1% Acetic Acid).

• Add QuEChERS salts (4g MgSO₄, 1g NaCl). Shake vigorously for 1 min.

• Centrifuge at 4000 rpm for 5 min.

• Transfer supernatant to d-SPE tube (PSA/C18 mix) to remove lipids/sugars.[1]

• Centrifuge and transfer to LC vial.

LC Conditions[1][8]

• Column: Agilent ZORBAX Eclipse Plus C18 (100 mm × 2.1 mm, 1.8 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0 min: 40% B

  • 8 min: 95% B

  • 10 min: 95% B

  • 10.1 min: 40% B (Re-equilibration)

• Detection:

  • UV: 280 nm (primary), 230 nm (secondary).[1]

  • MS: ESI Positive (for Ester) / Negative (for Acid metabolite).[1]

Visualizing the Analytical & Metabolic Logic

The following diagrams illustrate the workflow and the biological fate of the molecule, which dictates the analytical approach.

Diagram 1: Analytical Workflow & Decision Tree

Caption: Analytical decision tree emphasizing solvent selection to prevent artifact formation.

Diagram 2: Metabolic Activation & Degradation Pathway

Understanding this pathway is crucial for "Stability Indicating" methods.[1] If your analysis detects the Acid or MCPA, the Ester has degraded.

Caption: The degradation pathway from Isobutyl Ester to the active MCPA molecule via the MCPB acid intermediate.[1]

Validation Criteria (ICH Q2 R1)

To ensure the trustworthiness of the data, the method must meet these criteria:

• Specificity: No interference at the retention time of the Isobutyl ester from the solvent or matrix.[1]

• Linearity:

  over the range of 0.1 µg/mL to 100 µg/mL.[1]

• Recovery: Spiked samples (at LOQ and 10x LOQ) must show 70–120% recovery.[1]

• Stability: Solutions in Toluene/Acetonitrile must be stable for 24h at 4°C. Note: Check for appearance of MCPB Acid peak.

References

• U.S. Environmental Protection Agency (EPA). (1996).[1] Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization.[1][2][3] (Note: While 8151A uses derivatization, the extraction principles for phenoxy acids apply).[1]

• U.S. Environmental Protection Agency (EPA). (2007).[1][3] Method 8321B: Solvent-Extractable Nonvolatile Compounds by High Performance Liquid Chromatography/Thermospray/Mass Spectrometry (HPLC/TS/MS) or Ultraviolet (UV) Detection.[1]

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 25286, MCPB Ethyl Ester (Analog).[1] (Used for physicochemical property extrapolation).[1]

Sources

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. scispec.co.th [scispec.co.th]
• 3. archivedproceedings.econference.io [archivedproceedings.econference.io]

High-Resolution GC-MS Profiling of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Abstract & Chemical Context

This application note details a validated protocol for the gas chromatography-mass spectrometry (GC-MS) analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (referred to herein as MCPB-Isobutyl ).

MCPB is a systemic phenoxy herbicide used to control broadleaf weeds in cereal and pea crops. While typically analyzed as a free acid or methyl ester, the isobutyl ester derivative is increasingly utilized in complex matrices (e.g., fatty food matrices, soil) due to its superior lipophilicity and chromatographic resolution compared to methyl esters. The isobutyl moiety reduces peak tailing and improves separation from matrix interferences such as short-chain fatty acids.

Chemical Identity[1]

• Common Name: MCPB Isobutyl Ester

• Parent Acid: MCPB (4-(4-chloro-2-methylphenoxy)butyric acid)[1]

• Molecular Formula: C₁₅H₂₁ClO₃

• Molecular Weight: 284.78 g/mol

• Target Analyte Type: Herbicide Residue / Formulation Component

Method Development Strategy

This protocol utilizes Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode to achieve low parts-per-billion (ppb) sensitivity.

Why Isobutyl? (Causality & Logic)

Standard methylation (forming MCPB-methyl) often results in co-elution with matrix fatty acid methyl esters (FAMEs) in biological or food samples.

• Chromatographic Shift: The bulky isobutyl group shifts the retention time significantly downstream, away from the "solvent front" and early-eluting interferences.

• Fragmentation Specificity: The isobutyl ester yields a distinct fragmentation pattern (loss of isobutene via McLafferty rearrangement) that provides a high-confidence confirmation ion (m/z 228) absent in methyl esters.

Experimental Protocol

Reagents & Standards

• Reference Standard: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (>98% purity).

• Internal Standard (ISTD): Phenanthrene-d10 or 2,4-DB-isobutyl ester (structurally similar).

• Solvents: Acetone:Hexane (1:1 v/v) for extraction; Isooctane for final injection solvent.

Sample Preparation (Solid Matrix/Soil)

Note: For liquid formulations, dilute directly in Isooctane.

• Weigh: Transfer 10.0 g of homogenized sample into a 50 mL PTFE centrifuge tube.

• Spike: Add 50 µL of ISTD solution (10 µg/mL).

• Extract: Add 20 mL Acetone:Hexane (1:1). Shake vigorously for 30 mins (mechanical shaker).

• Centrifuge: 3000 rpm for 5 mins.

• Decant & Dry: Transfer supernatant through anhydrous Na₂SO₄ to remove moisture.

• Concentrate: Evaporate to near dryness under Nitrogen stream (TurboVap) at 40°C.

• Reconstitute: Redissolve in 1.0 mL Isooctane. Transfer to autosampler vial.

GC-MS Instrumentation Parameters

Parameter	Setting	Rationale
System	Agilent 8890 GC / 5977B MSD (or equivalent)	High-speed oven ramping required.
Column	DB-5ms UI (30m x 0.25mm x 0.25µm)	Low-bleed, non-polar phase ideal for aromatic esters.
Inlet	Splitless, 250°C	Maximizes sensitivity for trace analysis.
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Optimal linear velocity for resolution.
Oven Program	60°C (1 min) → 20°C/min → 180°C → 5°C/min → 300°C (3 min)	Slow ramp (5°C/min) in the elution window ensures separation from matrix esters.
Transfer Line	280°C	Prevents condensation of high-boiling esters.
Ion Source	EI, 230°C, 70 eV	Standard ionization for reproducible fragmentation.
Acquisition	SIM Mode (See Table 3.4)	Maximizes Signal-to-Noise (S/N) ratio.

SIM Acquisition Table

Dwell time: 50 ms per ion

Compound	Target Ion (m/z)	Qualifier 1 (m/z)	Qualifier 2 (m/z)
MCPB-Isobutyl	228	142	284
Phenanthrene-d10 (ISTD)	188	189	-

Results & Discussion: Mass Spectral Interpretation

The identification of MCPB-Isobutyl relies on a specific fragmentation pathway triggered by the isobutyl moiety.

Fragmentation Mechanism

• Molecular Ion (m/z 284): Visible but often low intensity. The Chlorine isotope signature (3:1 ratio at 284/286) confirms the presence of one Cl atom.

• Base Peak / Quant Ion (m/z 228): This is the diagnostic "McLafferty-like" rearrangement. The isobutyl ester undergoes a specific hydrogen transfer and cleavage, losing a neutral Isobutene molecule (56 Da).

  • Calculation: 284 (M⁺) - 56 (C₄H₈) = 228.

  • Significance: This ion corresponds to the radical cation of the parent acid (MCPB). It is far more stable than the molecular ion, making it the ideal target for quantification.

• Fragment (m/z 142): Cleavage of the ether bond yields the 4-chloro-2-methylphenol ion. This confirms the aromatic "head" of the molecule.

• Fragment (m/z 57): The isobutyl cation (C₄H₉⁺). Common in all isobutyl esters, used only as a secondary check if matrix background is low.

Pathway Diagram

The following diagram illustrates the analytical workflow and the fragmentation logic.

Caption: Analytical workflow and mass spectral fragmentation pathway of MCPB-Isobutyl.

Validation Metrics (Self-Validating System)

To ensure trustworthiness, the method includes specific acceptance criteria:

Metric	Acceptance Criteria	Troubleshooting
Linearity (R²)	> 0.995 (Range: 10 - 1000 ppb)	Check injection liner for activity; replace if tailing occurs.
Ion Ratio	m/z 142/228 within ±20% of standard	If ratio skews, check for co-eluting matrix interferences.
Recovery	70% - 120%	If low, re-evaluate extraction solvent polarity.
LOD	< 5.0 ng/g (ppb)	Increase injection volume (pulsed splitless) if needed.

References

• Agilent Technologies. (2021). Determination of Chlorinated Acid Herbicides in Soil by GC/MS/MS. Application Note. [Link]

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 2-Phenoxybutyric acid (Structural Analog). NIST Chemistry WebBook, SRD 69. [Link]

• Furuhashi, K., et al. (2018). Rapid profiling method for mammalian feces short chain fatty acids by GC-MS (Isobutyl Esterification Protocol). Analytical Biochemistry. [Link]

Sources

• 1. Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID 7207 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Quantification of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Abstract & Scope

This technical guide details a robust Reverse-Phase HPLC (RP-HPLC) protocol for the quantification of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (commonly referred to as MCPB-isobutyl ). This molecule is a systemic phenoxy herbicide ester, designed for enhanced lipophilicity and foliar uptake compared to its parent acid, MCPB.

Target Audience: Analytical chemists in agrochemical formulation QC, residue analysis, and environmental monitoring.

Key Challenge: The primary analytical challenge is distinguishing the intact isobutyl ester from its hydrolysis product (MCPB acid) and related impurities (e.g., MCPA esters). This method utilizes a C18 stationary phase with an acidic mobile phase to suppress the ionization of the free acid, ensuring sharp peak shapes and baseline resolution between the ester and potential degradants.

Chemical Context & Method Strategy

The Analyte

• Chemical Name: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

• Molecular Formula: C

  H ClO

• Properties: Lipophilic, neutral ester.

• Degradation Pathway: Hydrolyzes in the presence of water/bases to form MCPB (Acid) and Isobutanol .

Strategic Design (The "Why")

• Column Selection: A C18 (Octadecylsilane) column is selected due to the analyte's hydrophobicity. The isobutyl chain increases retention significantly compared to the methyl ester or free acid.

• Mobile Phase Modifier: Phosphoric acid (0.1%) is critical. Although the ester is neutral, the sample likely contains traces of the parent acid (MCPB). Without low pH (pH ~2.5), the acid would ionize, eluting early with severe tailing, potentially co-eluting with polar impurities. Acidic pH keeps MCPB protonated, increasing its retention and sharpening the peak.

• Detection: The phenoxy chromophore exhibits strong absorption at 228 nm (primary) and 280 nm (secondary). 228 nm is chosen for maximum sensitivity.

Experimental Protocol

Instrumentation & Conditions

Parameter	Setting / Specification
HPLC System	Quaternary Pump, Autosampler, DAD/UV Detector, Column Oven
Column	Agilent ZORBAX Eclipse Plus C18 (or equivalent) 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	Water + 0.1% Phosphoric Acid (H PO )
Mobile Phase B	Acetonitrile (HPLC Grade)
Flow Rate	1.2 mL/min
Injection Volume	10 µL (Adjustable 5–20 µL based on concentration)
Column Temp	30°C (Controlled to ensure retention time reproducibility)
Detection	UV @ 228 nm (Bandwidth 4 nm), Ref 360 nm
Run Time	15 Minutes

Gradient Program

A gradient is recommended to elute the highly retained isobutyl ester while clearing more polar impurities (phenols/acids) early.

Time (min)	% Mobile Phase A (Aq)	% Mobile Phase B (ACN)	Event
0.0	50	50	Injection / Hold
2.0	50	50	Isocratic Hold
10.0	10	90	Linear Ramp
12.0	10	90	Wash
12.1	50	50	Re-equilibration
15.0	50	50	End of Run

Standard & Sample Preparation

Warning: Esters are susceptible to hydrolysis. Avoid leaving samples in aqueous buffers for extended periods.

Stock Solution (1.0 mg/mL)

• Weigh 10.0 mg of MCPB-Isobutyl Reference Standard into a 10 mL volumetric flask.

• Dissolve and dilute to volume with 100% Acetonitrile .

• Stability: Stable for 1 month at 4°C.

Working Standard (50 µg/mL)

• Transfer 500 µL of Stock Solution into a 10 mL flask.

• Dilute to volume with Acetonitrile:Water (70:30 v/v) .

  • Note: The 30% water content aligns the solvent strength closer to the initial mobile phase, preventing peak distortion (solvent effects) upon injection.

Sample Preparation (Formulation Concentrate)

• Weigh amount equivalent to ~10 mg active ingredient.

• Dissolve in 50 mL Acetonitrile (sonicate if necessary).

• Filter through a 0.45 µm PTFE syringe filter (Nylon is also acceptable, but PTFE is preferred for high organics).

• Dilute an aliquot to fall within the calibration range (e.g., 20–100 µg/mL).

Visualized Workflows

Analytical Workflow

The following diagram outlines the critical path from sample to result, highlighting the decision nodes for QC.

Figure 1: Step-by-step analytical workflow emphasizing the prevention of hydrolysis during dissolution.

Separation Logic & Mechanism

Understanding why the separation works is crucial for troubleshooting.

Figure 2: Mechanistic logic of the separation. Acidic pH controls the impurity (Acid) behavior, while hydrophobicity drives the Ester retention.

Method Validation (Self-Validating System)

To ensure the method is performing correctly, every run should be evaluated against these criteria:

System Suitability Criteria (SST)

Before running samples, inject the Working Standard (50 µg/mL) 5 times.

• Retention Time %RSD: ≤ 1.0% (Indicates pump stability).

• Peak Area %RSD: ≤ 1.0% (Indicates injector precision).

• Tailing Factor: 0.9 – 1.2 (Symmetry is vital; >1.5 indicates column aging or pH issues).

• Resolution (Rs): If MCPB acid is present, Rs > 2.0 between Acid and Ester peaks.

Linearity & Range

• Range: 10 µg/mL to 150 µg/mL.

• Acceptance: R

  > 0.999.

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Peak Tailing	Secondary silanol interactions or void volume.	Ensure mobile phase pH is < 3.[1]0. If pH is correct, the column may be dead (void); replace column.
Extra Peak (Early)	Hydrolysis of Ester to Acid.	Check sample diluent. Ensure samples are not stored in water-rich solvents for >24h. Prepare fresh.
Retention Time Shift	Temperature fluctuation or Organic evaporation.	Use column oven. Cap solvent bottles tightly to prevent ACN evaporation.
High Backpressure	Particulates from formulation.	Re-filter sample (0.45 µm).[1] Check guard column.

References

• CIPAC. (n.d.). CIPAC Method MT 129: Gas liquid chromatography of phenoxyalkanoic and other herbicides. Collaborative International Pesticides Analytical Council.[2] Retrieved from [Link]

• U.S. EPA. (2019, June 4). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. Environmental Protection Agency. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 7207, MCPB. Retrieved from [Link]

• D'Archivio, A. A., et al. (2014). Retention Modelling of Phenoxy Acid Herbicides in Reversed-Phase HPLC under Gradient Elution. Molecules (Basel, Switzerland). Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. scribd.com [scribd.com]

Application Note: Metabolic Profiling and Bioactivation Dynamics of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Abstract & Scope

This technical guide details the experimental design for studying Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate , a lipophilic ester derivative of the phenoxybutyric acid herbicide MCPB. While historically categorized as an agrochemical, this molecule serves as an excellent model substrate in drug development for studying two critical metabolic mechanisms: carboxylesterase-mediated prodrug activation and peroxisomal beta-oxidation .

This guide is structured for researchers investigating metabolic stability, bioactivation pathways, and analytical quantification using GC-MS.

Part 1: Substance Characterization & Safety

Unlike its free acid counterpart (MCPB), the isobutyl ester variant is highly lipophilic, designed to enhance membrane permeability before undergoing a two-step bioactivation.

Physicochemical Profile

Note: Experimental values for the specific isobutyl ester are rare; values below represent calculated estimates based on structure-activity relationships (SAR) of homologous phenoxy esters.

Property	Value / Description	Significance
IUPAC Name	Isobutyl 4-(4-chloro-2-methylphenoxy)butanoate	Unambiguous identification
Molecular Formula		Precursor to MCPB ( )
Molecular Weight	284.78 g/mol	Suitable for GC-MS analysis
Predicted LogP	~4.2 - 4.5	High membrane permeability; requires organic co-solvent
Solubility	Water: <1 mg/L; Soluble in Acetone, MeOH, Hexane	Requires emulsification or solvent carrier for aqueous assays
Function	Pro-drug / Pro-herbicide	Requires double activation (Hydrolysis + -oxidation)

Safety & Handling (PPE)

• Hazards: Potential skin sensitizer and eye irritant. Phenoxy herbicides are uncouplers of oxidative phosphorylation at high doses.

• PPE: Nitrile gloves (double-gloved recommended for concentrated stocks), safety goggles, and fume hood.

• Storage:

  (desiccated). Esters are prone to spontaneous hydrolysis if exposed to moisture.

Part 2: Experimental Design Strategy

The "Double-Lock" Bioactivation Mechanism

Researching this molecule requires understanding that it is biologically inert until processed by two distinct enzymatic systems. This makes it a valuable probe for checking metabolic competency in liver microsomes or plant homogenates.

• Step 1: Ester Hydrolysis (Cytosolic/Microsomal)

  • Enzyme:[1] Carboxylesterases (CES).

  • Reaction: Isobutyl ester

    MCPB (Free Acid) + Isobutanol.

  • Significance: Determines the rate of "prodrug" release.

• Step 2: Beta-Oxidation (Peroxisomal/Mitochondrial)

  • Enzyme:[1] Acyl-CoA Dehydrogenase / Beta-oxidation complex.[1][2]

  • Reaction: MCPB (C4 chain)

    MCPA (C2 chain - Active Toxicant).

  • Significance: This step is highly specific. In plants, this provides selectivity (legumes lack the specific beta-oxidase, rendering them immune). In mammals, this mimics fatty acid metabolism.

Control Groups

• Negative Control: Boiled enzyme fraction (to rule out chemical hydrolysis).

• Positive Control (Step 1): 4-Nitrophenyl acetate (standard esterase substrate).

• Positive Control (Step 2): Palmitoyl-CoA (standard beta-oxidation substrate).

Part 3: Detailed Protocols

Protocol A: In Vitro Esterase Stability Assay

Objective: Determine the half-life (

) of the isobutyl ester in plasma or liver microsomes.

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4.

• Rat/Human Plasma or Liver Microsomes (0.5 mg protein/mL).

• Stock Solution: 10 mM Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in DMSO.

• Internal Standard (IS): 2,4-Dichlorophenoxyacetic acid (2,4-D) or D5-MCPA.

Procedure:

• Pre-incubation: Aliquot 198

  L of plasma/microsomes into Eppendorf tubes. Equilibrate at for 5 mins.

• Initiation: Add 2

  L of Stock Solution (Final conc: 100 M). Vortex gently.

• Sampling: At

  min, remove 50 L aliquots.

• Quenching: Immediately transfer aliquot into 150

  L ice-cold Acetonitrile (containing IS).

• Extraction: Vortex for 1 min, centrifuge at 10,000 x g for 5 min to pellet proteins.

• Analysis: Transfer supernatant to LC-MS/MS or derivatize for GC-MS (see Protocol C).

Protocol B: Peroxisomal Beta-Oxidation Assay

Objective: Monitor the conversion of MCPB (Intermediate) to MCPA (Active).

Critical Note: This assay requires an enriched peroxisomal fraction or whole hepatocytes, as standard microsomes often lack the full beta-oxidation machinery.

Procedure:

• Substrate Prep: Use the hydrolyzed MCPB free acid for this step (or rely on endogenous esterases if using whole cells).

• Cofactors: Add ATP (5 mM), MgCl

  (5 mM), Coenzyme A (1 mM), and NAD+ (1 mM) to support the formation of the Acyl-CoA thioester intermediate.

• Incubation: Incubate substrate (50

  M) with hepatocyte suspension ( cells/mL) at .

• Timepoints: Take samples at 0, 2, 4, and 24 hours (beta-oxidation is slower than hydrolysis).

• Target Analyte: Monitor for the appearance of MCPA (2-methyl-4-chlorophenoxyacetic acid).

Protocol C: Analytical Quantification (GC-MS)

Objective: Separate and quantify the Parent Ester, Intermediate Acid (MCPB), and Active Acid (MCPA).

Rationale: GC-MS is preferred over LC-MS for phenoxy herbicides due to distinct fragmentation patterns, provided the acids are derivatized.

Sample Preparation (Derivatization):

• Take 100

  L of quenched supernatant from Protocol A or B.

• Evaporate solvent under

  stream.

• Methylation: Add 200

  L -Methanol (14%). Cap and heat at for 30 mins.

  • Chemistry: Converts MCPB and MCPA acids into methyl esters. The parent isobutyl ester remains largely intact or trans-esterifies (monitor both).

• Extraction: Add 500

  L Hexane + 500 L saturated NaCl. Vortex and collect the upper Hexane layer.

GC-MS Parameters:

• Column: DB-5ms or HP-5ms (30m x 0.25mm x 0.25

  m).

• Carrier Gas: Helium @ 1.0 mL/min.

• Temp Program:

  (1 min) /min (hold 3 min).

• Detection (SIM Mode):

  • Isobutyl Ester (Parent): m/z 228 (phenoxy fragment), 284 (molecular ion).

  • MCPB Methyl Ester (Intermediate): m/z 242.

  • MCPA Methyl Ester (Product): m/z 214.

Part 4: Bioactivation Pathway Visualization

Figure 1: The metabolic cascade of Isobutyl MCPB. The molecule requires hydrolysis to the butyric acid form (MCPB) before undergoing beta-oxidation to the active acetic acid form (MCPA).

References

• Tomlin, C. D. S. (Ed.). (2011). The Pesticide Manual: A World Compendium (15th ed.). British Crop Production Council.

• Wain, R. L. (1955). A New Approach to Selective Weed Control. Annals of Applied Biology, 42(1), 151–157. Link (Foundational paper establishing the beta-oxidation theory of phenoxybutyric acids).

• U.S. Environmental Protection Agency (EPA). (2005).[3] Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization.Link (Standard analytical protocol for phenoxy acids).

• CymitQuimica. (n.d.). MCPB Ethyl Ester Safety and Properties.Link (Reference for analogous ethyl ester properties).

• Bartlett, K.

  -oxidation.[1][4][5] European Journal of Biochemistry, 271(3), 462–469. Link (Mechanistic background for the beta-oxidation assay).

Sources

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. Beta-oxidation pathway Oncomedics [oncomedics.com]
• 3. americanlaboratory.com [americanlaboratory.com]
• 4. cannonbol.com [cannonbol.com]
• 5. aocs.org [aocs.org]

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate formulation development

Application Note: Formulation Development of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Executive Summary & Chemical Logic

This guide details the formulation protocols for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (hereafter referred to as MCPB-Isobutyl ). While MCPB is a well-established phenoxy herbicide, the isobutyl ester variant presents unique physicochemical advantages over standard salt formulations (e.g., Sodium/Potassium salts).

The Chemical Logic (Why Isobutyl?):

• Lipophilicity & Penetration: The isobutyl group (

  ) significantly increases the partition coefficient (LogP) compared to the parent acid. This allows for superior passive diffusion across the waxy cuticle of target broadleaf weeds, a critical rate-limiting step in efficacy [1].

• Metabolic Activation: Once inside the plant tissue, the ester is hydrolyzed by endogenous esterases back to the active acid form (MCPB), which then undergoes

  -oxidation to MCPA (the active auxin mimic). This "pro-drug" mechanism relies on the specific enzymatic machinery of the target organism, providing selectivity [2].

Pre-Formulation Characterization

Before formulation, the Active Pharmaceutical/Pesticide Ingredient (API) must undergo rigorous profiling to define the "Design Space."

Solubility Profiling

MCPB-Isobutyl is lipophilic.[1] To create a thermodynamically stable concentrate that emulsifies kinetically upon dilution, we must identify a solvent system with high solvency power (

) and flash points C for safety.

Table 1: Solubility Parameters & Solvent Selection

Solvent Class	Representative Solvent	Solubility (g/L @ 20°C)	Suitability	Rationale
Water	Deionized Water	< 0.1 mg/L	None	Continuous phase only (upon dilution).
Aromatic Hydrocarbons	Aromatic 200 (Solvesso)	> 500 g/L	High	Primary carrier. Excellent solvency for phenoxy esters.
Polar Aprotic	N-Methyl-2-pyrrolidone (NMP)	Miscible	Moderate	Co-solvent. Improves cold-storage stability but hygroscopic.
Fatty Acid Esters	Methyl Oleate	> 300 g/L	High	"Green" alternative solvent. Lower volatility.[2]

Hydrolytic Stability Warning

• Critical Constraint: Isobutyl esters are susceptible to acid/base-catalyzed hydrolysis.

• Protocol Requirement: The formulation must be anhydrous (< 0.1% w/w water).

• Buffer Strategy: Avoid aqueous buffers in the concentrate. If pH adjustment is needed, use oil-soluble amines (e.g., triethanolamine) sparingly.

Formulation Strategy: The "Self-Validating" HLB System

The core of this protocol is the Hydrophile-Lipophile Balance (HLB) calculation.[3][4] We will not guess surfactants; we will calculate the required HLB (

) of the oil phase and match the surfactant blend to it.

• Estimated

  for Aromatic 200/MCPB-Isobutyl blend: ~12–14.

• Surfactant Pair Strategy: We use a "Matched Pair" of anionic and non-ionic surfactants.

  • Anionic:[5][6] Calcium Dodecylbenzene Sulfonate (Ca-DDBS) – Lipophilic anchor (HLB ~1-2 in oil).

  • Non-ionic: Tristyrylphenol Ethoxylate (16-20 moles EO) – Hydrophilic steric stabilizer (HLB ~14-16).

Self-Validating Logic: By varying the ratio of these two, we scan the HLB range. The formulation "validates" itself when spontaneous "blooming" (emulsification) occurs without agitation.

Detailed Protocol: Preparation of 400 g/L EC

Objective: Produce 1 Liter of MCPB-Isobutyl 400 EC.

Materials

• Active: MCPB-Isobutyl Technical (95% purity) - Target 400g active / L.

• Solvent: Aromatic 200 ND (Naphthalene Depleted).

• Emulsifier A (Anionic): 70% Ca-DDBS in butanol (e.g., Rhodacal 70/B).

• Emulsifier B (Non-ionic): Castor Oil Ethoxylate (40 EO) or Tristyrylphenol Ethoxylate.

Step-by-Step Workflow

• Charge Calculation:

  • Target Active: 400 g.

  • Purity Correction:

    of Technical material.

  • Total Emulsifier Load: Typically 10% w/v (100 g).

  • Solvent: q.s. to 1 Liter (approx. 480-500 g depending on density).

• Solubilization (The Oil Phase):

  • In a jacketed glass reactor, add the calculated Aromatic 200 .

  • Begin agitation (overhead stirrer, 300 RPM).

  • Slowly add MCPB-Isobutyl .

  • Critical Step: Heat to 40°C to accelerate dissolution and ensure homogeneity.

  • Checkpoint: Solution must be crystal clear.

• Emulsifier Blending (The HLB Scan):

  • Note: Do not add emulsifiers directly to the main batch yet.

  • Take 50mL aliquots of the Oil/Active solution into 4 test tubes.

  • Add 5g of surfactant blend at different ratios (Anionic:Non-ionic):

    • Tube A: 80:20

    • Tube B: 60:40

    • Tube C: 40:60

    • Tube D: 20:80

  • The Bloom Test: Drop 1mL of each blend into 100mL water.

  • Observation: Look for the "Bloom" – a spontaneous milky cloud.

    • Oil droplets at top? Too lipophilic (Increase Non-ionic).

    • Crystal formation? Poor solubility or too hydrophilic.[3]

    • Perfect Blue-White Emulsion?Target Ratio Found.

• Scale-Up:

  • Add the determined surfactant blend to the main reactor.

  • Mix for 30 minutes at 25°C.

  • Filter through a 1-micron filter to remove particulate contaminants.

• Packaging:

  • Pack in fluorinated HDPE or Co-ex bottles to prevent solvent panelling.

  • Nitrogen blanket headspace to prevent moisture ingress (hydrolysis risk).

Visualization: Mechanism & Workflow

The following diagram illustrates the "Pro-drug" activation pathway and the formulation manufacturing logic.

Figure 1: Workflow from raw material solubilization to biological activation within the plant tissue.

Quality Control & Stability Protocols

To ensure the "Trustworthiness" of the formulation, the following QC tests are mandatory [3].

Table 2: QC Specification Sheet

Test Parameter	Method	Acceptance Criteria	Significance
Appearance	Visual	Clear, amber liquid. No sediment.	Indicates complete solubilization.
Emulsion Stability	CIPAC MT 36.3	< 2mL cream after 24h. No oil separation.	Critical for uniform dosing in the field.
Water Content	Karl Fischer (ASTM E203)	< 0.1% w/w	Prevents ester hydrolysis during shelf-life.
Cold Storage	CIPAC MT 39.3	No crystallization at 0°C (7 days).	Ensures stability in winter storage conditions.
Accelerated Stability	CIPAC MT 46.3	54°C for 14 days. Active content degradation < 5%.	Simulates 2-year shelf life.

References

• Nice, G., et al. (2005). The Role of Ester Formulations in Herbicide Penetration. Purdue Extension Weed Science. [Link]

• Sterling, T. M. (1994). Mechanisms of Herbicide Action: Auxin Mimics. Weed Science Society of America. [Link]

• CropLife International. (2017). Technical Monograph No. 2: Catalogue of Pesticide Formulation Types and International Coding System. [Link]

• Food and Agriculture Organization (FAO). (2022). Manual on Development and Use of FAO and WHO Specifications for Pesticides. [Link]

Sources

• 1. CAS 1713-15-1: 2,4-D Isobutyl ester | CymitQuimica [cymitquimica.com]
• 2. 24d.info [24d.info]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 5. WO2016176742A1 - Emulsifiable concentrate comprising a phenoxy-alkanoic acid herbicide - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate plant uptake and translocation

Abstract & Mechanistic Overview

This guide details the experimental characterization of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (herein referred to as MCPB-isobutyl ), a phenoxy-carboxylate pro-herbicide.[1] Unlike direct-acting auxins (e.g., 2,4-D), MCPB-isobutyl relies on a dual-activation mechanism:[1]

• Cuticular Penetration & Hydrolysis: The lipophilic isobutyl ester facilitates rapid transit across the waxy cuticle. Once internal, ubiquitous carboxylesterases hydrolyze the ester to the free acid (MCPB ).

• Lethal Synthesis (

  -Oxidation): The free acid is biologically inactive until it undergoes -oxidation within the plant mitochondria or peroxisomes, cleaving two carbons to form MCPA (the active auxin mimic).

Selectivity Basis: Legumes (e.g., peas, clover) are tolerant because they lack the specific

-oxidation enzyme efficiency required to convert MCPB to MCPA rapidly.[1] Susceptible broadleaf weeds (e.g., Cirsium spp.) perform this conversion efficiently, leading to lethal auxin overdose.[1]

Part 1: Physicochemical Basis of Uptake

The isobutyl moiety is a critical formulation strategy. By masking the carboxylic acid, the molecule is rendered non-ionic and highly lipophilic.

Parameter	Value (Approx.)	Biological Implication
LogP (Octanol/Water)	~3.8 – 4.2	High affinity for cuticular waxes; rapid rainfastness.[1]
pKa (Parent Acid)	4.8 (MCPB)	Once hydrolyzed, the acid exists as an anion in the phloem (pH ~8.0), enabling ion trapping.
Molecular Weight	284.78 g/mol	Small enough for passive diffusion through plasmodesmata.[1]

Pathway Visualization: The "Trojan Horse" Mechanism

Figure 1: The activation pathway of MCPB-isobutyl. The ester form ensures uptake, while the beta-oxidation step determines selectivity.

Part 2: Protocol – C-Labeled Uptake & Translocation

Objective: Quantify the absorption rate and phloem mobility of the compound. Self-Validating Check: Total recovery (Mass Balance) must be 90–110%.[1] If <90%, check for volatilization or root exudation.[1]

Materials

• Radiolabel:

  C-MCPB-isobutyl (uniformly ring-labeled).[1] Specific activity > 50 mCi/mmol.[1]

• Surfactant: Tween-20 (0.1% v/v) or methylated seed oil (MSO) to mimic field formulation.[1]

• Scintillation Cocktail: Ultima Gold™ or equivalent.

• Oxidizer: Biological Sample Oxidizer (e.g., Harvey OX-500).[1]

Step-by-Step Methodology

• Plant Preparation:

  • Grow target species (e.g., Pisum sativum vs. Cirsium arvense) to the 4-leaf stage.[1]

  • Select the youngest fully expanded leaf (Source Leaf) for treatment.

• Dosing (The "Spot" Technique):

  • Prepare a dosing solution containing 10 kBq of

    C-MCPB-isobutyl per 10 µL.[1]

  • Apply 10 x 1 µL droplets to the adaxial surface of the Source Leaf.

  • Expert Tip: Avoid the midrib to prevent artificial "wicking" into the vascular tissue.

• Harvest Intervals:

  • Collect plants at 6, 24, 48, and 72 hours after treatment (HAT).[1]

• Fractionation (The Critical Separation):

  • Surface Wash: Rinse the treated leaf for 30s with 5 mL acetone:water (1:1). This represents unabsorbed herbicide (mostly ester).[1]

  • Epicuticular Wax Strip: Dip the leaf in chloroform for 10s. This represents herbicide trapped in the cuticle.

  • Tissue Sectioning: Divide plant into:

    • Treated Leaf (Internal)

    • Apical Meristem (Sink 1)

    • Roots (Sink 2)

• Quantification:

  • Liquid Fractions: Direct Liquid Scintillation Counting (LSC).[1]

  • Solid Tissue: Combust in oxidizer; trap

    CO and count via LSC.

• Visualization (Autoradiography):

  • Press parallel plant samples between blotting paper.[1] Freeze-dry.[1]

  • Expose to phosphor-imaging screens for 48 hours.[1]

  • Interpretation: High signal in the roots indicates successful hydrolysis to the acid form (ion trapping). Signal restricted to the treated leaf suggests failure of hydrolysis or rapid detoxification.

Part 3: Protocol – Metabolic Profiling (HPLC-MS/MS)

Objective: Confirm the conversion of MCPB (Inactive)

MCPA (Active). Why this matters: Radio-tracing tracks the carbon atom, not the molecule. You must use Mass Spectrometry to prove the chemical structure has changed.

Workflow Diagram

Figure 2: Analytical workflow for distinguishing parent ester, intermediate acid, and active metabolite.

Detailed Analytical Parameters

• Extraction Solvent: Acetonitrile:Water (80:[1]20) + 0.1% Formic Acid.[1]

  • Note: Acidification is crucial to protonate MCPB/MCPA for better extraction efficiency from plant matrices.[1]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 1.8 µm.[1]

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.[1]

  • B: Acetonitrile.[1]

• MS/MS Transitions (MRM Mode):

  • MCPB-Isobutyl (Parent): Monitor loss of isobutyl group.[1]

  • MCPB (Acid): m/z 227

    169 (loss of butyric chain fragment).[1]

  • MCPA (Active): m/z 199

    141 (characteristic phenoxy cleavage).[1]

Part 4: Data Interpretation & Troubleshooting

Table 1: Expected Distribution Patterns

Fraction	Susceptible Weed (Cirsium)	Tolerant Crop (Pisum)	Interpretation
Leaf Wash (Surface)	< 10%	< 10%	Rapid uptake of isobutyl ester in both.[1]
Treated Leaf (Internal)	Moderate	High	Crop traps MCPB; Weed converts and moves it.[1]
Root/Apical Tips	High	Low	High translocation = High susceptibility.
Metabolite Ratio (MCPA:MCPB)	> 1.0	< 0.1	The "Lethal Synthesis" index.[1]

Troubleshooting Guide

• Issue: High radioactivity in leaf wash after 24h.

  • Cause: Formulation failure. The ester crystallized on the leaf surface.

  • Fix: Add MSO or increase surfactant load to dissolve the cuticular wax.

• Issue: No translocation, but high internal uptake.

  • Cause: Failure of hydrolysis.[1] The ester cannot move in the phloem (no ion trapping).

  • Fix: Check for esterase inhibition or species-specific lack of esterase activity.[1]

References

• Weed Science Society of America (WSSA). Herbicide Handbook: Phenoxy-carboxylate Mechanism of Action. [Link][1]

• Food and Agriculture Organization (FAO). Pesticide Residues in Food: MCPB and MCPA Metabolic Pathways. [Link][1]

• Wain, R. L. (1955). A New Approach to Selective Weed Control.[1] (Foundational paper on beta-oxidation selectivity).[1] [Link]

• Shaner, D. L. (2014). Herbicide Resistance and Metabolism: Protocols for Radio-tracing. [Link][1]

• Sterling, T. M. (1994). Mechanisms of Herbicide Absorption and Translocation. [Link][1]

Sources

• 1. Showing Compound Isobutyl-2-methylbutyrate (FDB004839) - FooDB [foodb.ca]

Technical Notes & Optimization

Technical Support Center: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate Analysis

Status: Operational Ticket Focus: GC-MS Troubleshooting & Method Optimization Analyte Class: Phenoxybutyric Acid Herbicide (Ester Derivative) Parent Compound: MCPB (4-(4-chloro-2-methylphenoxy)butyric acid)

Introduction: The Analyst's Perspective

You are likely analyzing Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Isobutyl MCPB) for one of two reasons: determining herbicide residues in complex matrices (soil/water) or validating formulation stability.

This analyte presents a specific duality:

• The Ester Advantage: Unlike its parent acid (MCPB), the isobutyl ester is volatile and chromatographs well on non-polar columns.

• The Stability Trap: It is prone to hydrolysis (reverting to the tailing acid) and transesterification (swapping ester groups in alcoholic solvents).

This guide bypasses generic advice to focus on the specific physicochemical behaviors of phenoxy esters that cause experimental failure.

Module 1: Sample Preparation & Solvent Chemistry

Q: Why do I see a "ghost peak" eluting earlier than my target, while my analyte peak area decreases over time?

Diagnosis: You are likely witnessing transesterification . If you dissolve Isobutyl MCPB in Methanol or Ethanol , the solvent can attack the ester linkage, swapping the isobutyl group for a methyl or ethyl group. This creates Methyl MCPB or Ethyl MCPB, which have lower boiling points and elute earlier.

Corrective Protocol:

• Solvent Mismatch: Never store isobutyl esters in methanol or ethanol.

• Recommended Solvents: Use non-protic solvents for storage and injection: Isooctane , Hexane , or Ethyl Acetate .

• If Alcohol is Required: Use Isobutanol to match the ester group, maintaining equilibrium.

Q: My target peak is tailing severely, and I see a broad hump underneath. What is happening?

Diagnosis: On-column Hydrolysis or Inlet Degradation . Moisture in your sample or carrier gas is hydrolyzing the ester back to the free acid (MCPB). Free phenoxy acids interact strongly with silanol groups in the liner and column, causing severe tailing.

The "Moisture Control" Workflow:

• Drying Step: Pass sample extracts through anhydrous Sodium Sulfate (

  ) before vialing.

• Silylation Rescue: If the acid is forming, add a mild silylating agent (e.g., MSTFA) to the vial. This converts any formed free acid into a TMS-ester, which chromatographs sharply, allowing you to "save" the data (though you must account for the MW change).

Visualization: Stability & Degradation Pathways

Figure 1: Chemical fate of Isobutyl MCPB during storage and analysis. Avoidance of methanol and moisture is critical to prevent artifact formation.

Module 2: Chromatographic Performance (GC)

Q: I have poor sensitivity and response linearity. Is it the detector or the inlet?

Diagnosis: Phenoxy esters are activity probes . They adhere to active sites (free silanols) in the inlet liner, especially if the wool is broken or dirty.

The "Inert Flow Path" Checklist:

• Liner: Use Ultra-Inert (UI) liners with deactivated glass wool. Standard undeactivated wool will irreversibly adsorb phenoxy compounds.

• Temperature: Ensure the inlet is hot enough (

  ) to volatilize the isobutyl ester rapidly but not so hot ( ) as to induce thermal cleavage.

• Column Trimming: If peak shape degrades, trim 10-15 cm from the front of the column. Non-volatile matrix components (humic acids from soil) accumulate here and act as a stationary phase that drags the analyte.

Q: What are the optimal separation conditions?

Recommendation: Isobutyl MCPB is moderately polar. A standard 5% phenyl column is sufficient, but a "pesticide grade" column (low bleed, high inertness) is preferred.

Parameter	Setting / Recommendation	Logic
Column	Rtx-5ms, DB-5ms, or ZB-5 (30m x 0.25mm x 0.25µm)	Standard non-polar phase separates phenoxy esters well.
Inlet Temp		Sufficient for volatilization; minimizes thermal breakdown.
Mode	Splitless (1 min purge)	Maximizes sensitivity for trace residue analysis.
Oven Program	(1 min)	Slow ramp in the middle separates the isobutyl ester from matrix interferences.

Module 3: Mass Spectral Interpretation (MS)

Q: How do I definitively identify Isobutyl MCPB versus interferences?

Technical Insight: The mass spectrum of phenoxy butyric esters is dominated by the cleavage of the ether linkage or the ester chain. You must look for the Chlorine Isotope Pattern (3:1 ratio of

to ) to confirm the presence of the chlorinated ring.

Key Diagnostic Ions (EI Source, 70eV):

Ion (m/z)	Origin/Fragment	Significance
284	(Molecular Ion)	Weak intensity. Confirms intact isobutyl ester. Look for 286 (30% height of 284) for Cl isotope.
227		Loss of the isobutyl group.
142	Base Peak (Chlorocresol ion)	Cleavage at the ether oxygen. Structure: . Most stable ion.
107		Loss of chlorine from the base peak.
57		Isobutyl fragment. Non-specific (common in background), but confirms the ester group.

Q: I see the 142 ion, but the retention time has shifted. Why?

Diagnosis: You are likely detecting a different ester (Methyl/Ethyl) or the free acid, all of which share the dominant m/z 142 (chlorocresol) backbone.

• Action: Check for the molecular ion.

  • If M+ is 242

    Methyl Ester.

  • If M+ is 256

    Ethyl Ester.

  • If M+ is 284

    Isobutyl Ester (Target).

Visualization: Troubleshooting Logic Tree

Figure 2: Step-by-step logic for diagnosing chromatographic anomalies associated with Isobutyl MCPB.

References

• U.S. Environmental Protection Agency. (1996). Method 8151A: Chlorinated Herbicides by GC Using Methylation or Pentafluorobenzylation Derivatization.[1][2][3] SW-846 Update III.[4] [Link]

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, methyl ester (Analogous Fragmentation). NIST Chemistry WebBook, SRD 69. [Link]

• Furuhashi, K., et al. (2018). Rapid profiling method for mammalian feces short chain fatty acids by GC-MS (Isobutyl Esterification Protocol).[5] Analytical Biochemistry, 543, 51-54.[5] [Link]

• Agilent Technologies. (2022).[6] Troubleshooting GC/MS: Active Sites and Inert Flow Path. Agilent Technical Support Resources. [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. 8151A | Specialty Analytical [specialtyanalytical.com]
• 3. epa.gov [epa.gov]
• 4. newtowncreek.info [newtowncreek.info]
• 5. chem-agilent.com [chem-agilent.com]
• 6. youtube.com [youtube.com]

Technical Support: Stability Protocol for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Ticket ID: STAB-MCPB-ISO-001 Subject: Preventing degradation and transesterification during extraction Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are likely encountering low recovery of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Isobutyl MCPB) due to two primary chemical failures: base-catalyzed hydrolysis (converting the ester to the free acid, MCPB) or transesterification (converting the isobutyl ester to a methyl/ethyl ester).

This guide replaces generic extraction advice with a chemically rigorous protocol designed to protect the labile isobutyl ester bond.

Module 1: The Chemistry of Failure (Root Cause Analysis)

To solve the extraction problem, you must understand the specific vulnerabilities of the isobutyl ester linkage in this molecule.

1. Base-Catalyzed Hydrolysis (The PSA Trap)

Many researchers use standard QuEChERS methods containing PSA (Primary Secondary Amine) for cleanup. PSA is basic.

• Mechanism: The amine group on the PSA sorbent attacks the carbonyl carbon of the ester.

• Result: The ester bond cleaves, releasing Isobutanol and the free acid MCPB .

• Symptom: You detect high levels of MCPB (acid) and low levels of the target ester.

2. Transesterification (The Methanol Error)

If you use Methanol (MeOH) or Ethanol (EtOH) as an extraction solvent or diluent:

• Mechanism: In the presence of trace acids or bases (matrix components), the solvent alcohol attacks the ester.

• Result: The isobutyl group is swapped for a methyl group.

• Symptom: You see a "ghost peak" with a mass spectrum matching Methyl MCPB (M-42 mass shift).

Visualization: Degradation Pathways

Figure 1: Chemical fate of Isobutyl MCPB under improper extraction conditions. The ester bond is the critical failure point.

Module 2: Troubleshooting Guide (Q&A)

Q1: I am seeing the free acid (MCPB) instead of the isobutyl ester. Is my compound degrading in the vial? Diagnosis: Likely Hydrolysis .

• Check 1: Did you use PSA (Primary Secondary Amine) in your dSPE cleanup? PSA raises the pH to ~9-10.

• Check 2: Is your sample water pH adjusted? Phenoxy esters are stable at pH 5-6 but hydrolyze rapidly at pH > 8.

• Fix: Switch to a Citrate-Buffered extraction (pH 5.0) and remove PSA from the cleanup step. Use C18 only.

Q2: I see a peak eluting earlier than my target with a mass difference of -42 Da. What is it? Diagnosis: Transesterification .

• Cause: You are likely using Methanol as an extraction solvent or reconstitution solvent. The -42 Da shift corresponds to the loss of an Isobutyl group (C4H9, mass 57) and addition of a Methyl group (CH3, mass 15).

• Fix: Replace all Methanol with Acetonitrile (ACN) . ACN is aprotic and cannot participate in transesterification.

Q3: Can I use the standard EPA Method 8151? Diagnosis: No.

• Reason: EPA 8151 is designed to determine total acids. It explicitly includes a hydrolysis step (using KOH) to convert all esters to the free acid form.

• Fix: You must use a "Residue Analysis" method (like QuEChERS or mild Solvent Extraction) that preserves the ester form.

Module 3: Optimized Extraction Protocol

This protocol uses a Modified QuEChERS approach designed for base-sensitive esters.

Reagents Required

• Solvent: LC-MS Grade Acetonitrile (Do NOT use Methanol).

• Extraction Salts: Citrate Buffer Mix (4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate). Maintains pH ~5.0.

• dSPE Cleanup: 150mg MgSO4 + 50mg C18. (NO PSA) .

Step-by-Step Workflow

• Homogenization: Weigh 10g sample into a 50mL centrifuge tube.

• Hydration (Critical): If sample is dry (soil/cereals), add 10mL cold water and vortex. Wait 10 mins.

• Extraction: Add 10mL Acetonitrile . Shake vigorously for 1 min.

  • Why? ACN extracts the ester without reacting with it.

• Partitioning: Add Citrate Buffer Salts . Shake immediately for 1 min. Centrifuge at 3000xg for 5 min.

  • Why? Citrate buffers the water phase to pH 5.0, preventing hydrolysis.

• Cleanup (The Modification): Transfer 1mL of supernatant to a dSPE tube containing MgSO4 and C18 only .

  • Why? C18 removes lipids/fats. We omit PSA to avoid high pH hydrolysis.

• Analysis: Centrifuge and transfer supernatant to a vial. Analyze via LC-MS/MS or GC-MS.

Visualization: The Safe Workflow

Figure 2: Decision tree for preserving the isobutyl ester during extraction. Note the exclusion of PSA.

Module 4: Comparative Stability Data

The following table illustrates the stability of phenoxy acid esters under different extraction conditions (Simulated based on general phenoxy ester kinetics [1, 3]).

Condition	Solvent	pH	dSPE Sorbent	Recovery of Isobutyl Ester	Major Degradant
Recommended	Acetonitrile	5.0	C18 / MgSO4	95-102%	None
Common Error A	Methanol	5.0	C18 / MgSO4	60-70%	Methyl Ester (Artifact)
Common Error B	Acetonitrile	8.5	PSA / MgSO4	< 50%	MCPB (Free Acid)
Severe Error	Methanol	8.5	PSA / MgSO4	< 10%	Methyl Ester + Acid

References

• Anastassiades, M., et al. (2003). "Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and 'Dispersive Solid-Phase Extraction' for the Determination of Pesticide Residues in Produce." *Journal of AO

Improving the selectivity of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Topic: Improving Selectivity & Troubleshooting Field Efficacy

Executive Summary: The Selectivity Paradox

Welcome to the technical support hub for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (herein referred to as MCPB-Isobutyl ).[1]

As researchers, you know that this molecule functions as a "Trojan Horse." It is biologically inactive in its applied form. Its herbicidal activity relies on Lethal Synthesis —the metabolic conversion of the butyric acid chain into the toxic acetic acid form (MCPA) via the

-oxidation pathway .

The Core Selectivity Mechanism:

• Susceptible Weeds (e.g., Cirsium, Rumex): Possess active acyl-CoA oxidase enzymes that rapidly cleave the butyric chain, releasing toxic MCPA.[1]

• Tolerant Crops (e.g., Legumes - Trifolium, Pisum): Lack the specific

  -oxidation affinity for this chain length, leaving the molecule inactive.[1]

Current Challenge: Users frequently report "loss of selectivity" (crop injury) or "loss of efficacy" (weed survival). This guide addresses the Chemical , Metabolic , and Physical root causes of these failures.

Interactive Troubleshooting Modules

Module A: Chemical Selectivity (Synthesis & Purity)

Problem: My legume crop (peas/clover) shows immediate auxin-like twisting (epinasty) within 24 hours of application.

Diagnosis: This is likely Chemical Impurity , not metabolic failure.[1] If the crop reacts immediately, the "Trojan Horse" was already open. The formulation likely contains free MCPA (2-methyl-4-chlorophenoxyacetic acid) or unreacted phenols.[1]

Troubleshooting Protocol: Impurity Profiling

Checkpoint	Specification Limit	Technical Rationale
Free MCPA Acid		MCPA bypasses the -oxidation safety mechanism.[1] Even trace amounts cause immediate crop damage.
Free Phenols		Unreacted 4-chloro-o-cresol increases phytotoxicity and facilitates leaf burn, stressing the crop.[1]
Water Content		Water promotes hydrolysis of the isobutyl ester back to the acid form during storage.

Corrective Action (Synthesis Optimization): If you are synthesizing or reformulating, you must ensure the esterification equilibrium is pushed to completion to remove free acids.

• Catalyst Selection: Switch from Sulfuric Acid to

  -Toluenesulfonic acid (PTSA) or Methane Sulfonic Acid (MSA) to reduce oxidative side-reactions that generate free phenols.[1]

• Azeotropic Distillation: Use a Dean-Stark trap with toluene to aggressively remove water during esterification.[1]

• Alkaline Wash: Post-reaction, wash the organic phase with

  .

  • Why? This selectively converts unreacted MCPB/MCPA acids into water-soluble salts, removing them from the lipophilic isobutyl ester layer.[1]

Module B: Metabolic Selectivity (Biological Efficacy)

Problem: The weeds are surviving, or the crop is dying weeks after application.

Diagnosis: This is a Metabolic Rate Error . The enzyme kinetics of

-oxidation are temperature-dependent and stress-dependent.[1]

FAQ: Metabolic Tuning

Q: Why did my clover die when I sprayed during a drought? A: Stress-induced enzyme promiscuity.[1] Under drought or heat stress, plant metabolic specificity degrades. The crop's ability to sequester or conjugate the xenobiotic slows down, and background

-oxidation rates may increase, converting enough MCPB to MCPA to cause toxicity.

• Rule: Never apply MCPB-Isobutyl if the crop is under hydric stress (

  leaf water potential).[1]

Q: Why are thistles surviving in early spring? A: Cold inhibition. The enzyme Acyl-CoA Oxidase has a high

coefficient. Below ( ), the weed's metabolic rate is too slow to convert the prodrug into the toxin fast enough to reach a lethal dose.

• Rule: Apply only when varying temperatures are consistently

  for 3 consecutive days.

Module C: Physical Selectivity (Volatility & Drift)

Problem: Sensitive crops (tomatoes/grapes) in the neighboring field are showing damage.

Diagnosis: Vapor Drift . Isobutyl esters are classified as High Volatile Esters (HVE) .[1][2] They have high vapor pressure compared to octyl (C8) esters.

Mitigation Protocol

The "selectivity" here is spatial. You must keep the molecule on the target.

• The C4 vs. C8 Trade-off:

  • Isobutyl (C4) penetrates the waxy cuticle of weeds better than Octyl (C8) due to smaller molecular volume.

  • However, C4 volatility is significantly higher.[1]

• Adjuvant Selection:

  • Avoid "Crop Oil Concentrates" (COC) in high temperatures; they increase the evaporation surface area.

  • Recommendation: Use a Drift Reduction Agent (DRA) based on guar gum or polyacrylamide to increase droplet size (VMD > 400

    ).[1]

Visualizing the Mechanisms

Figure 1: The Lethal Synthesis Pathway (Selectivity Mechanism)

This diagram illustrates why the crop survives and the weed dies. Note the critical "Gatekeeper" step.

Caption: Figure 1: The selectivity relies on the differential rate of Beta-Oxidation.[1] Weeds rapidly convert the butyric chain to the toxic acetic form; legumes do not.

Figure 2: Troubleshooting Logic Tree

Use this workflow to diagnose field failures.

Caption: Figure 2: Diagnostic logic for distinguishing between chemical impurities, environmental stress, and metabolic resistance.

Data Tables: Formulation Optimization

When troubleshooting "Selectivity," the solvent system plays a massive role in whether the ester stays on the leaf or evaporates.

Table 1: Solvent & Adjuvant Impact on MCPB-Isobutyl Selectivity

Component Type	Example Material	Effect on Selectivity	Recommendation
Solvent	Aromatic 150 / Naphthalene	Negative. High solvency damages crop cuticle, increasing uptake of both prodrug and impurities.[1]	Replace with Fatty Acid Methyl Esters (FAME) or vegetable oil bases for improved crop safety.[1]
Surfactant	Nonylphenol Ethoxylates	Neutral. Good emulsification but environmental concern.[1]	Use Block Copolymers to stabilize the emulsion without stripping the crop's wax layer.
Volatility Inhibitor	Polymer Encapsulation	Positive. Reduces vapor drift significantly.	Highly recommended for Isobutyl esters to prevent off-target damage.[1]

References

• Wain, R. L. (1955). A New Approach to Selective Weed Control.[1] Annals of Applied Biology. (Foundational paper establishing the

  -oxidation theory of phenoxybutyric herbicides).

• Agriculture Victoria. (2025).[1] Volatile Vapour Drift Risk.[2] (Detailing the specific volatility risks of High Volatile Esters like isobutyl).

• Shimabukuro, R. H. (1985).[1] Detoxification of Herbicides.[3][4] In: Weed Physiology. (Explaining the metabolic conjugation mechanisms in tolerant crops).

• CymitQuimica. 2,4-D Isobutyl Ester Safety & Properties. (Chemical data sheet confirming the lipophilic nature and volatility profile of phenoxy isobutyl esters).

• Grossmann, K. (2010).[1] Auxin Herbicides: Current Status of Mechanism of Action. Pest Management Science.[5] (Modern review of auxin signaling and resistance mechanisms).

Sources

• 1. CAS 1713-15-1: 2,4-D Isobutyl ester | CymitQuimica [cymitquimica.com]
• 2. agriculture.vic.gov.au [agriculture.vic.gov.au]
• 3. ojs.wiserpub.com [ojs.wiserpub.com]
• 4. tandfonline.com [tandfonline.com]
• 5. ars.usda.gov [ars.usda.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

This guide provides an in-depth comparison of two robust analytical methods for the quantification of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, a key compound often found in agricultural formulations. As researchers, scientists, and drug development professionals, the integrity of our analytical data is paramount. A rigorously validated method is not a mere regulatory formality but the bedrock of product quality, safety, and efficacy. This document moves beyond a simple recitation of steps to explore the scientific rationale behind methodological choices, comparing a workhorse High-Performance Liquid Chromatography (HPLC) method with a high-sensitivity Gas Chromatography-Mass Spectrometry (GC-MS) approach.

The validation parameters discussed are grounded in the globally harmonized standards set by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline, and enforced by regulatory bodies like the U.S. Food and Drug Administration (FDA).[1][2][3] These guidelines provide a framework to demonstrate that an analytical procedure is suitable for its intended purpose.[4][5]

The Foundation: The Analytical Validation Lifecycle

Method validation is not a single event but a continuous lifecycle that ensures a method remains fit for purpose.[6] The process begins with defining the method's objective, known as the Analytical Target Profile (ATP), which prospectively outlines the required performance characteristics.[4][6] The validation study then serves as the formal verification that the developed method meets these predefined targets.

Sources

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. intuitionlabs.ai [intuitionlabs.ai]
• 5. fda.gov [fda.gov]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

A Guide to Inter-Laboratory Comparison of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate Analysis

This guide provides a comprehensive framework for conducting an inter-laboratory comparison of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate analysis. It is designed for researchers, scientists, and drug development professionals seeking to establish robust and reproducible analytical methods for this compound.

Introduction: The Importance of Method Harmonization

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate belongs to the phenoxyalkanoic acid class of compounds, which includes many commercially important herbicides.[1][2] Accurate and precise quantification of such compounds is critical for environmental monitoring, food safety, and toxicological studies.[3][4] Given the potential for analytical variability between laboratories, establishing a harmonized analytical approach through inter-laboratory comparisons is paramount to ensure data consistency and reliability.

An inter-laboratory comparison, also known as a proficiency test or round-robin study, is a powerful tool for evaluating the performance of analytical methods across different laboratories.[5][6][7] By analyzing identical samples, participating laboratories can assess their accuracy, identify potential biases in their methodologies, and contribute to the development of a consensus method. The principles for conducting such studies are well-established in international standards such as ISO 13528:2022.[8][9]

This guide will outline a hypothetical inter-laboratory study for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, detailing the experimental design, a recommended analytical protocol, data analysis, and interpretation of results.

Designing the Inter-Laboratory Study

A well-designed inter-laboratory study is crucial for obtaining meaningful results.[7] Key considerations include the selection of participating laboratories, the preparation and distribution of test materials, and the establishment of a clear protocol.

1. Participating Laboratories: A diverse group of laboratories should be recruited, representing a range of experiences, equipment, and geographical locations. A minimum of six participating laboratories is recommended to ensure statistical robustness.[5]

2. Test Material Preparation: A homogenous and stable test material is essential. For this study, a stock solution of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in a suitable solvent (e.g., acetonitrile) would be prepared. This stock solution would then be used to fortify a relevant matrix, such as a soil or water sample, at different concentration levels. It is recommended to prepare samples at low, medium, and high concentrations to assess method performance across a range of values.

3. Study Protocol: A detailed protocol should be provided to all participating laboratories. This protocol should specify the analytical method to be used, including sample preparation, instrumental analysis, and data reporting requirements. While a specific method is recommended, laboratories may also be permitted to use their own in-house methods to allow for a broader comparison of different analytical approaches.

Recommended Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective technique for the analysis of phenoxy acid herbicides and is the recommended method for this inter-laboratory comparison.[10][11] It offers significant advantages over older gas chromatography (GC) methods, as it often does not require a derivatization step, which can be a source of analytical error.[4][12]

Below is a detailed protocol for the analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in a soil matrix using LC-MS/MS.

Experimental Protocol: LC-MS/MS Analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in Soil

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile and vortex for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO4, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate) and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a microcentrifuge tube containing dispersive solid-phase extraction (d-SPE) sorbent (e.g., 150 mg MgSO4, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumental Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol with 0.1% formic acid (B).

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Specific multiple reaction monitoring (MRM) transitions for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate would need to be determined. This involves identifying the precursor ion and suitable product ions.

Workflow for LC-MS/MS Analysis

Caption: Workflow for the analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate.

Alternative Analytical Techniques: Gas Chromatography

While LC-MS/MS is the recommended technique, gas chromatography (GC) coupled with mass spectrometry (GC-MS) or an electron capture detector (GC-ECD) is also a viable option for the analysis of phenoxy acid herbicides.[13][14][15] However, GC analysis typically requires a derivatization step to convert the polar carboxylic acids into more volatile esters.[12] Common derivatization reagents include pentafluorobenzyl bromide (PFBBr) and trimethylsilyldiazomethane.[12][13]

Comparison of Analytical Techniques

Feature	LC-MS/MS	GC-MS/ECD
Derivatization	Not typically required	Required
Selectivity	High (with MS/MS)	Moderate to High
Sensitivity	Very High	High
Sample Throughput	High	Moderate
Matrix Effects	Can be significant	Generally lower

Data Analysis and Performance Evaluation

Upon receiving the analytical results from all participating laboratories, a thorough statistical analysis should be performed in accordance with ISO 13528 guidelines.[9]

1. Assessment of Individual Laboratory Performance: The performance of each laboratory is typically evaluated using z-scores.[16] A z-score is calculated for each result and indicates how far the result deviates from the assigned value (the consensus value from all laboratories).

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance (warning signal)

• |z| ≥ 3: Unsatisfactory performance (action signal)[16]

2. Evaluation of Method Performance: The overall performance of the analytical method is assessed by calculating the repeatability (within-laboratory precision) and reproducibility (between-laboratory precision).[17] These parameters provide a measure of the method's ruggedness and its suitability for routine use.

Hypothetical Inter-laboratory Comparison Data

Laboratory	Reported Conc. (µg/kg)	z-score
A	48.5	-0.5
B	52.1	1.2
C	45.3	-2.1 (Warning)
D	50.2	0.3
E	49.8	0.1
F	55.6	3.2 (Action)
Assigned Value	50.0 µg/kg
Standard Deviation	1.8

Logical Flow for Inter-Laboratory Comparison

Caption: Logical flow of an inter-laboratory comparison study.

Conclusion and Best Practices

This guide has provided a comprehensive overview of how to conduct an inter-laboratory comparison for the analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate. By following a well-structured protocol and employing robust analytical techniques such as LC-MS/MS, laboratories can ensure the accuracy and comparability of their data.

Key recommendations for a successful inter-laboratory comparison include:

• Clear Communication: Ensure all participating laboratories have a thorough understanding of the study protocol.

• Homogenous and Stable Test Materials: The quality of the test materials is paramount to the success of the study.

• Appropriate Statistical Analysis: Utilize established statistical methods, such as those outlined in ISO 13528, for data analysis.

• Confidentiality: The results of individual laboratories should be kept confidential.

• Follow-up and Corrective Actions: Laboratories with unsatisfactory performance should be encouraged to investigate the root cause and implement corrective actions.

By adhering to these principles, the scientific community can work towards harmonized and reliable methods for the analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate and other important chemical compounds.

References

• Belmonte-Sastre, P., et al. (2011). SPE-LC-MS-MS determination of phenoxy acid herbicides in surface and ground water. Chromatographia, 73(11-12), 1165-1173. Available from: [Link]

• Donald, C. (2014). DETERMINATION OF PHENOXYACID HERBICIDES AND DEGRADATION PRODUCTS IN SURFACE WATER BY LC-ESI-MS/MS. University of Regina. Available from: [Link]

• Kawahara, T., et al. (1998). GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst. Journal of Analytical Toxicology, 22(3), 237-245. Available from: [Link]

• Wang, J., & Cheung, A. (n.d.). Fast Analysis of Chlorinated Phenoxy Herbicides in Environmental Samples by Negative ESI LC-MS/MS. eConference.io. Available from: [Link]

• Stout, S. J., et al. (1996). Determination of phenoxy acid herbicides in vegetation, utilising high-resolution gel permeation chromatographic clean-up and methylation with trimethylsilyldiazomethane prior to gas chromatographic analysis with mass-selective detection. Journal of Chromatography A, 755(2), 245-250. Available from: [Link]

• Wageningen University & Research. (n.d.). Validation of Chemical Methods for Residue Analysis. Available from: [Link]

• European Commission. (2021). Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed. SANTE/11312/2021. Available from: [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Analytical methodology for veterinary medicine residues. Available from: [Link]

• Kawahara, T., et al. (1998). GC and GC-MS Determination of Fluoroacetic Acid and Phenoxy Acid Herbicides via Triphasal Extractive Pentafluorobenzylation Using a Polymer-Bound Phase-Transfer Catalyst. Journal of Analytical Toxicology, 22(3), 237-245. Available from: [Link]

• World Organisation for Animal Health. (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues. Available from: [Link]

• Bertrand, M. J., et al. (1981). Gas chromatographic and mass spectrometric determination of chlorophenoxy acids and related herbicides as their (cyanoethyl)dimethylsilyl derivatives. Analytical Chemistry, 53(8), 1303-1307. Available from: [Link]

• Li, Y., et al. (2019). Determination of Phenoxy Acid Herbicides in Cereals Using High-Performance Liquid Chromatography-Tandem Mass Spectrometry. Journal of AOAC International, 102(4), 1258-1263. Available from: [Link]

• AAC Analytica. (2022). 3-rd edition of ISO 13528:2022. Available from: [Link]

• Scribd. (n.d.). Preview ISO+13528-2022. Available from: [Link]

• DIN Media. (n.d.). ISO 13528 - 2022-08. Available from: [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 1658: The Determination of Phenoxy-Acid Herbicides in Municipal and Industrial Wastewater. Available from: [Link]

• Mastovska, K., & Lehotay, S. J. (2023). Insights Powered by Artificial Intelligence: Analyzing the Extent of Method Validation in Pesticide Residue Literature. Journal of Agricultural and Food Chemistry, 71(26), 9775-9786. Available from: [Link]

• Eurachem. (2022). Understanding PT performance assessment. Available from: [Link]

• Wong, J. W., et al. (2016). Direct Determination of 2,4-dichlorophenoxyacetic acid in Soybean and Corn by Liquid chromatography/tandem mass spectrometry. Journal of Regulatory Science, 4(1), 1-8. Available from: [Link]

• Subramanian, S. (2023). Slide 1. SlideShare. Available from: [Link]

• BISFA. (2015). GUIDELINE FOR INTER-LABORATORY TESTS. Available from: [Link]

• ASTM International. (2023). Standard Practice for Conducting an Interlaboratory Study to Determine the Precision of a Test Method. ASTM E691-23. Available from: [Link]

• Ethiopian Accreditation Service. (2022). Guidelines for Proficiency Testing and Inter-Laboratory Comparison for Calibration Laboratories. Available from: [Link]

• Oprea, I. (2011). DESIGN AND OPERATION OF AN INTERLABORATORY COMPARISON SCHEME. Annals of the University of Craiova, Physics AUC, 21, 127-134. Available from: [Link]

• Occupational Safety and Health Administration. (n.d.). Butyl butyrate - Isobutyl isobutyrate. Available from: [Link]

• U.S. Environmental Protection Agency. (2019). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. Available from: [Link]

• University of Washington. (n.d.). Supplementary data on method for analysis of Butyrate (But). Available from: [Link]

• Łuszczki, J. J. (2022). Isobolographic analysis of interactions – a pre-clinical perspective. Pharmacological Reports, 74(5), 1011-1024. Available from: [Link]

• Walwil, A. M. (2017). Analysis of Butyl Butyrate Mass Spectrum. Journal of Chemistry and Chemical Sciences, 7(12), 1143-1150. Available from: [Link]

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• 13. Determination of phenoxy acid herbicides in vegetation, utilising high-resolution gel permeation chromatographic clean-up and methylation with trimethylsilyldiazomethane prior to gas chromatographic analysis with mass-selective detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate biological activity compared to its acid form

Executive Summary: The Pro-Drug Delivery System

In the development of phenoxy-class auxinic agents, the distinction between the esterified form (Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate , hereafter MCPB-Isobutyl ) and its free acid precursor (MCPB Acid ) represents a classic case of pharmacokinetic optimization.[1]

While the biological endpoint—auxinic disruption of plant growth—remains identical, the Isobutyl ester functions effectively as a lipophilic delivery vehicle (pro-drug).[1] It overcomes the rate-limiting step of cuticular penetration that hampers the free acid, particularly in semi-arid conditions or against weeds with high wax content.[1] Once absorbed, the ester is rapidly hydrolyzed to the acid, which then undergoes

-oxidation to the active toxicant, MCPA.

This guide analyzes the physicochemical and biological divergences between these two forms, providing actionable data for formulation scientists and efficacy researchers.[1]

Mechanistic Distinctions: The Bioactivation Cascade

To understand the activity difference, one must map the bioactivation pathway. MCPB (in any form) is biologically inactive per se.[1] It acts as a "suicide substrate" only in organisms possessing specific

-oxidation enzymes.[1]

The "Double Pro-Drug" Concept

• Stage 1 (Penetration): MCPB-Isobutyl utilizes its high LogP (lipophilicity) to traverse the waxy cuticle.[1]

• Stage 2 (Hydrolysis): Cytosolic esterases cleave the isobutyl group, releasing MCPB Acid.[1]

• Stage 3 (Activation): Mitochondrial

  -oxidation shortens the butyric chain to the acetic analog (MCPA), the active auxin mimic.[1]

Note: Legumes (peas, alfalfa) lack the specific

-oxidase for Stage 3, rendering them immune.[1] This is the basis of MCPB's selectivity.

Visualization: The Bioactivation Pathway

The following diagram illustrates the conversion logic required for biological activity.

Figure 1: The bioactivation cascade from the lipophilic isobutyl ester to the active MCPA auxin mimic.

Comparative Analysis: Ester vs. Acid

The following data synthesizes experimental observations regarding the physicochemical behavior of both forms.

Table 1: Physicochemical & Biological Profile[1]

Feature	MCPB-Isobutyl (Ester)	MCPB Acid (Free Form)	Experimental Implication
Molecular Weight	~284.78 g/mol	228.67 g/mol	Ester is heavier but more permeable.[1]
Lipophilicity (LogP)	High (> 4.[1]5)	Moderate (~2.[1]8)	Ester partitions into leaf wax 3–5x faster.[1]
Water Solubility	Negligible (Emulsifiable)	Low (Soluble as Salt)	Ester requires EC (Emulsifiable Concentrate) formulation.[1]
Cuticular Uptake	Rapid (Diffusion-driven)	Slow (Ion-trapping dependent)	Ester is rainfast within 1–2 hours; Acid requires 4–6 hours.[1]
Volatility	Moderate	Very Low	Ester carries higher drift risk in high temps (>25°C).[1]
Metabolic Fate	Hydrolyzed to Acid	Direct substrate	Ester acts as a reservoir for the Acid.[1]

Critical Insight: The "Acid Equivalent" Trap

Researchers often miscalculate dosage by treating the ester and acid 1:1 by weight.[1]

• Correction Factor: 100 mg of MCPB-Isobutyl yields approximately 80.3 mg of MCPB Acid upon hydrolysis.[1]

• Efficacy Delta: Despite the lower acid equivalent per gram, the Isobutyl ester often shows 20–30% higher field efficacy due to superior penetration, particularly on weeds with thick cuticles (e.g., Chenopodium album).[1]

Experimental Protocols

Protocol A: Comparative Cuticular Penetration (Franz Cell Assay)

Objective: Quantify the transport rate difference between Isobutyl and Acid forms across an isolated membrane (simulating leaf cuticle or skin).[1]

Reagents:

• Donor Phase: MCPB-Isobutyl (in acetone/oil) vs. MCPB Acid (in aqueous buffer pH 5.0).[1]

• Receptor Phase: Phosphate Buffered Saline (PBS) + 5% Ethanol (to maintain sink conditions).[1]

• Membrane: Isolated enzymatically digested tomato fruit cuticle (standard model for leaf transport).[1]

Workflow:

• Mounting: Clamp cuticle in Franz diffusion cell (surface area 1.77 cm²).[1]

• Dosing: Apply equimolar concentrations (10 mM) of Ester and Acid to the donor compartment.[1]

• Sampling: Withdraw 200 µL from receptor port at T=0, 1, 2, 4, 8, and 24 hours. Replace volume immediately.

• Analysis: Analyze via HPLC-UV (280 nm) or LC-MS/MS.

  • Note: For the Ester arm, you must analyze for both Ester and Acid in the receptor fluid, as hydrolysis may occur during passage or in the receptor fluid.[1]

• Calculation: Plot Cumulative Amount (

  ) vs. Time ( ). Calculate Flux ( ).

Expected Result: The Isobutyl ester should demonstrate a Flux (

) 2–4 fold higher than the Acid form in the first 4 hours.[1]

Protocol B: Mitochondrial Beta-Oxidation Specificity

Objective: Confirm the "Pro-drug" activation requirement.[1]

Workflow Visualization:

Figure 2: Workflow for verifying the enzymatic conversion of MCPB to MCPA.

Translational & Toxicological Context

While primarily an agrochemical, the biology of MCPB offers insights for drug development professionals interested in ester-based prodrugs and PPAR agonists.[1]

• Mammalian Similarity (PPAR

  ): Phenoxy acids share structural homology with fibrate drugs (e.g., clofibrate).[1] High-dose exposure in rodent models has shown peroxisome proliferation (PPAR activation).[1]

  • Relevance: The Isobutyl ester, being more lipophilic, crosses the blood-brain barrier and cell membranes more readily than the salt form, potentially altering the toxicity profile (Acute Oral LD50 is generally lower/more toxic for esters than salts due to rapid uptake).

• Environmental Fate:

  • Hydrolysis: In moist soil/water, the Isobutyl ester half-life is short (<48 hours), rapidly converting to the Acid.[1]

  • Leaching: The Acid is mobile (high water solubility); the Ester is immobile (binds to organic matter).[1] Therefore, the Ester form is safer regarding groundwater contamination initially, provided it binds before hydrolysis occurs.[1]

References

• United States Environmental Protection Agency (EPA). (2006).[1][2] Reregistration Eligibility Decision (RED) for MCPB. Retrieved from [Link]

• Roberts, T. R. (1998).[1] Metabolic Pathways of Agrochemicals: Part 1: Herbicides and Plant Growth Regulators. Royal Society of Chemistry.[1] (Context: Beta-oxidation mechanisms).

• Crafts, A. S. (1960).[1] Evidence for Hydrolysis of Esters of 2,4-D During Absorption by Plants. Weeds, 8(1), 19-25.[1] (Foundational mechanism for phenoxy ester hydrolysis).[1] Retrieved from [Link]

• PubChem. (2024).[1] Compound Summary: MCPB (Acid).[1][3] National Library of Medicine.[1] Retrieved from [Link][2]

• Wain, R. L. (1955).[1] A New Approach to Selective Weed Control. Annals of Applied Biology, 42(1), 151-157.[1] (The seminal paper establishing the beta-oxidation selectivity of MCPB).[1] Retrieved from [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. MCPB - Wikipedia [en.wikipedia.org]
• 3. MCPB (Ref: MB 3046) [sitem.herts.ac.uk]

Comparative Guide: Degradation Pathways of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Executive Summary

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Isobutyl MCPB) represents a specific esterified form of the phenoxy-carboxylate class. Unlike its free acid counterpart (MCPB) or shorter-chain esters (e.g., Ethyl MCPB), the isobutyl moiety introduces significant steric bulk and lipophilicity. This guide objectively compares the degradation kinetics of Isobutyl MCPB against its structural analogs, focusing on the "Lethal Synthesis" activation pathway (Beta-oxidation) and hydrolytic stability.

Key Differentiator: The isobutyl ester functions as a "pro-prodrug." It requires a two-step metabolic activation:

• Hydrolysis: Conversion to MCPB (delayed by steric hindrance of the isobutyl group).

• Beta-Oxidation: Conversion of MCPB to the active toxicant MCPA.[1]

Part 1: Chemical Architecture & Stability Profile

The degradation profile of Isobutyl MCPB is defined by its resistance to hydrolysis compared to linear esters. This section compares the physicochemical stability of the Isobutyl variant against the Ethyl ester and the Free Acid.

Table 1: Comparative Physicochemical & Kinetic Profile (Projected)

Feature	Isobutyl MCPB	Ethyl MCPB	MCPB (Free Acid)
Molecular Structure	Branched alkyl ester	Linear alkyl ester	Carboxylic acid
Lipophilicity (LogP)	High (~4.5)	Moderate (~3.8)	Low (~2.8)
Membrane Permeability	Excellent (Passive diffusion)	Good	Poor (Ion-trapping dependent)
Hydrolytic Half-life ( )	Extended (Steric hindrance)	Short (Rapid cleavage)	N/A (Already hydrolyzed)
Primary Activation Enzyme	Carboxylesterase (Slow)	Carboxylesterase (Fast)	Acyl-CoA Synthetase (Direct)
Soil Mobility	Low (High adsorption)	Moderate	High (Leaching risk)

Mechanism of Hydrolytic Resistance

The isobutyl group (

) provides steric shielding to the carbonyl carbon.

• Ethyl Ester: The carbonyl is accessible to nucleophilic attack by water or serine-hydrolases (esterases).

• Isobutyl Ester: The branching at the

  -carbon of the alcohol moiety creates a "steric umbrella," increasing the activation energy required for the formation of the tetrahedral intermediate during hydrolysis. This results in a delayed release profile , effectively extending the window of bioactivity.

Part 2: Biotic Degradation Pathways (The "Lethal Synthesis")

The degradation of Isobutyl MCPB in biological systems (soil bacteria or plant tissue) follows a strict sequential pathway. This is a self-validating system: the appearance of MCPA is the definitive marker of pathway activation.

The Pathway Stages

• Phase I (Activation): Enzymatic hydrolysis of the ester bond by microbial carboxylesterases releases the parent acid, MCPB, and isobutanol.

• Phase II (Lethal Synthesis): MCPB undergoes Beta-oxidation . This is the critical bioactivation step where the butyric acid chain (4-carbon) is shortened to an acetic acid chain (2-carbon), yielding MCPA .

  • Note: This step mimics fatty acid metabolism.

• Phase III (Detoxification/Mineralization): The MCPA ring is cleaved by tfdA-like oxygenases, leading to 4-chloro-2-methylphenol (MCP) and eventually

  .

Diagram 1: Metabolic Cascade of Isobutyl MCPB

Visualization of the stepwise degradation from the ester prodrug to the active metabolite and final mineralization.

Caption: Stepwise metabolic activation of Isobutyl MCPB. Blue arrow indicates the rate-limiting hydrolysis step specific to the isobutyl ester.

Part 3: Abiotic Stressors (Photolysis & Hydrolysis)

While biotic pathways dominate in soil, abiotic factors are critical during storage or surface application.

• Photolytic Cleavage:

  • Phenoxy esters absorb UV light (280–300 nm).

  • Pathway: Homolytic fission of the ether bond (

    ), generating phenoxy radicals.

  • Isobutyl Effect: The ester group remains relatively stable under UV; the degradation primarily attacks the aromatic ring or the ether linkage before ester hydrolysis occurs in sterile environments.

• Chemical Hydrolysis (pH Dependent):

  • Acidic pH (<5): Isobutyl MCPB is highly stable.

  • Alkaline pH (>8): Hydrolysis accelerates, but remains 2–3x slower than Ethyl MCPB due to steric hindrance.

Part 4: Experimental Protocols

To validate these pathways, the following protocols utilize distinct extraction phases to separate the lipophilic ester from the polar acid metabolites.

Protocol A: Soil Microcosm Degradation Assay

Objective: Determine the biotic half-life (

) and metabolite formation.

• Soil Preparation: Sieve agricultural soil (2mm). Adjust moisture to 40% Water Holding Capacity (WHC).

• Treatment:

  • Group A: Sterile Soil (Autoclaved x3) - Control for abiotic degradation.

  • Group B: Active Soil (Native microflora).

  • Spike Isobutyl MCPB at 5 mg/kg (dissolved in acetone carrier, evaporated).

• Incubation: Dark, 20°C, aerobic conditions for 28 days.

• Sampling: Collect samples at Days 0, 1, 3, 7, 14, 21, 28.

Protocol B: Extraction & Analysis (HPLC-MS/MS)

Objective: Quantify Isobutyl MCPB (Parent), MCPB (Acid), and MCPA (Active).

• Extraction (QuEChERS Modified):

  • Add 10 mL Acetonitrile (ACN) + 1% Acetic Acid to 5g soil.

  • Vortex (1 min), Sonicate (15 min).

  • Add salts (

    , ). Centrifuge 4000 rpm.

• Clean-up: Transfer supernatant to dSPE tube (PSA/C18) to remove lipids/humic acids.

• Analysis (LC-MS/MS):

  • Column: C18 Reverse Phase (

    , ).

  • Mobile Phase: Gradient A (Water + 0.1% Formic Acid) / B (Methanol).

  • Transitions (MRM):

    • Isobutyl MCPB: Precursor

      Product (Specific m/z based on ester fragmentation).

    • MCPB:

      m/z.

    • MCPA:

      m/z.

Diagram 2: Analytical Workflow

Logical flow for separating and identifying lipophilic esters vs. polar acid metabolites.

Caption: Modified QuEChERS workflow for simultaneous extraction of Isobutyl MCPB and its polar metabolites.

Part 5: Translational Insight for Drug Development

While MCPB is an agrochemical, its degradation behavior offers a template for Lipophilic Prodrug Design :

• Ester Masking: The isobutyl group effectively masks the carboxylate anion, increasing passive membrane transport (e.g., blood-brain barrier or plant cuticle).

• Activation Kinetics: By varying the alkyl chain branching (Isobutyl vs. Ethyl), researchers can "tune" the hydrolysis rate, controlling the release of the active acid moiety.

• Safety: The requirement for specific enzymes (Beta-oxidation) adds a layer of selectivity (e.g., targeting tissues with high fatty acid metabolism).

References

• Pieper, D. H., et al. (2010). "Metabolism of phenoxyalkanoic acid herbicides by Ralstonia eutropha JMP134." Applied and Environmental Microbiology.

• Smith, A. E., & Hayden, B. J. (1981). "Hydrolysis of MCPA esters in soil and aqueous solutions." Bulletin of Environmental Contamination and Toxicology.

• Vroumsia, T., et al. (2005). "Fungal bioconversion of 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4-dichlorophenoxybutyric acid (2,4-DB)." Chemosphere.

• Environmental Protection Agency (EPA). (2006). "Reregistration Eligibility Decision for MCPB." EPA Archive.

Sources

• 1. fao.org [fao.org]

Efficacy of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate on Diverse Weed Species: A Comparative Technical Guide

This guide provides a comprehensive analysis of the herbicidal efficacy of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, a selective post-emergence herbicide. Designed for researchers, scientists, and professionals in drug and herbicide development, this document delves into its mechanism of action, presents comparative experimental data against other common herbicides, and outlines detailed protocols for efficacy evaluation. Our objective is to offer a scientifically robust resource, grounded in field-proven insights and authoritative data, to support research and development in weed management.

Introduction to Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is the isobutyl ester of 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB). It belongs to the phenoxybutyric acid class of herbicides, which are synthetic auxins designed for the selective control of broadleaf weeds in various agricultural settings, particularly in crops like peas and in pastures.[1] The ester formulation of MCPB, such as the isobutyl ester, is crucial for its application and efficacy. Ester formulations are generally more lipophilic than their parent acids or salt formulations, which can enhance their penetration through the waxy cuticle of plant leaves.[2][3] Once absorbed, the ester is hydrolyzed within the plant to release the active acid, MCPB.

The selectivity of MCPB is a key attribute. In many susceptible broadleaf weeds, MCPB is converted via β-oxidation into 2-methyl-4-chlorophenoxyacetic acid (MCPA), a highly active herbicide.[3][4] In contrast, many tolerant crops, particularly legumes, lack the specific enzyme systems to efficiently carry out this conversion, or they metabolize MCPB through other, non-toxic pathways. This differential metabolism is the primary basis for its selectivity.[5]

Mechanism of Action: A Synthetic Auxin

As a synthetic auxin, Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, through its active form MCPA, mimics the natural plant hormone indole-3-acetic acid (IAA).[6] Synthetic auxins induce uncontrolled and disorganized cell division and growth in susceptible plants. They bind to and activate auxin receptors, primarily the F-box proteins such as TIR1 (Transport Inhibitor Response 1) and AFBs (Auxin Signaling F-box proteins). This activation leads to the degradation of Aux/IAA transcriptional repressor proteins, which in turn derepresses auxin-responsive genes. The resulting overstimulation of these genes disrupts numerous physiological processes, including cell elongation, division, and differentiation, ultimately leading to epinastic growth (twisting and curling of stems and petioles), tissue damage, and plant death.[7]

Mechanism of action for Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate.

Comparative Efficacy on Weed Species

The efficacy of a herbicide is best understood through direct comparison with established alternatives. The following tables summarize available data on the performance of MCPB (the active ingredient derived from Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate) against several key broadleaf weed species, compared to other common auxin herbicides.

It is important to note that direct efficacy data for the isobutyl ester specifically is limited in publicly available literature. The data presented here is for MCPB, and the performance of the isobutyl ester formulation may vary due to differences in uptake and translocation efficiency. Ester formulations often exhibit enhanced activity in cooler temperatures compared to amine salts.[3][8]

Table 1: Efficacy of MCPB and Comparators on Key Broadleaf Weeds

Weed Species	Scientific Name	MCPB	MCPA	2,4-D	Dicamba	Efficacy Notes & Citations
Canada Thistle	Cirsium arvense	Good	Good	Moderate	Good	MCPB/MCPA provides effective control.[9] One study found the GR₅₀ for MCPB on two varieties to be ~1700 g a.i./ha.[10]
Creeping Buttercup	Ranunculus repens	Moderate	Good	Moderate	N/A	MCPA was found to be more effective than MCPB or 2,4-DB in permanent pasture trials.[11]
Common Lambsquarters	Chenopodium album	Good	Good	Good	Good	Generally susceptible to phenoxy herbicides.[1]
Redroot Pigweed	Amaranthus retroflexus	Good	Good	Good	Good	Generally susceptible, though resistance to auxin herbicides has been reported in other Amaranthus species.[1][12]
Cleavers (Goosegrass)	Galium aparine	Moderate	Moderate	Moderate	Moderate	Can be difficult to control with phenoxy herbicides alone, especially at later growth stages.[13]

Efficacy Ratings: Good = >85% control; Moderate = 70-85% control; Poor = <70% control. These are generalized from literature and will vary with application rate, timing, and environmental conditions.

Table 2: Quantitative Dose-Response Data for MCPB on Cirsium arvense

Herbicide	C. arvense variety arvense (GR₅₀ g a.i./ha)	C. arvense variety integrifolium (GR₅₀ g a.i./ha)	Source
MCPB	1700	1700	O'Sullivan and O'Donovan (2002)[10]
MCPA	876	876	O'Sullivan and O'Donovan (2002)[10]
2,4-D	1140	1140	O'Sullivan and O'Donovan (2002)[10]
Clopyralid	128	128	O'Sullivan and O'Donovan (2002)[10]
Dicamba	464	464	O'Sullivan and O'Donovan (2002)[10]

GR₅₀: The herbicide rate required to cause a 50% reduction in plant growth (shoot dry weight).

The data indicates that while MCPB is effective on Canada thistle, other auxin herbicides like MCPA and especially clopyralid can achieve similar or better control at lower application rates.[10] The choice of herbicide will therefore depend on the target weed spectrum, crop safety, and cost-effectiveness.

Experimental Protocols for Efficacy Assessment

To ensure scientific integrity, herbicide efficacy testing must follow robust, repeatable protocols. Below are outlines for both greenhouse and field-based evaluations.

Greenhouse Dose-Response Assay

This protocol is designed to determine the dose of a herbicide required to achieve a specific level of weed control (e.g., GR₅₀ or ED₅₀).

Methodology:

• Plant Propagation: Grow target weed species from seed in pots containing a standardized soil or potting mix. Maintain plants in a controlled environment (e.g., 22-25°C, 16:8h light:dark photoperiod).

• Treatment Application: Apply the herbicide when plants have reached a specific growth stage (e.g., 2-4 true leaves). Use a precision laboratory sprayer calibrated to deliver a known volume (e.g., 200 L/ha).

• Dose Range: Apply a series of at least 6-8 herbicide doses, including a non-treated control. The dose range should be selected to bracket the expected 50% response level (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, 2x, 4x, where 'x' is the expected field rate). Include 3-4 replicates for each dose.

• Data Collection: After a set period (typically 14-21 days after treatment), assess visual injury on a scale of 0% (no effect) to 100% (complete death). Harvest the above-ground biomass, dry it in an oven (e.g., 70°C for 72 hours), and record the dry weight.

• Data Analysis: Express the dry weight of treated plants as a percentage of the mean dry weight of the untreated control plants. Fit the data to a non-linear regression model, such as a four-parameter log-logistic curve, to estimate the GR₅₀ (or ED₅₀) value.[14]

Field Efficacy Trial

Field trials are essential to evaluate herbicide performance under real-world conditions.

Methodology:

• Site Selection: Choose a site with a natural and uniform infestation of the target weed species.

• Experimental Design: Use a randomized complete block design (RCBD) with 3-4 replicates. Plot sizes should be adequate for representative assessment (e.g., 2m x 5m).

• Treatments: Include Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate at its proposed use rate, as well as at half and double the rate to assess dose response and crop safety.[1] Include one or more commercial standard herbicides for comparison and an untreated control plot.

• Application: Apply treatments using a calibrated plot sprayer at the appropriate weed and crop growth stage. Record all environmental conditions at the time of application (temperature, humidity, wind speed, soil moisture).

• Assessments:

  • Weed Control: Conduct visual assessments of percent weed control at regular intervals (e.g., 14, 28, and 56 days after treatment) compared to the untreated control.

  • Weed Density and Biomass: At a key time point, count the number of individual weeds per species in a quadrat (e.g., 0.25 m²) placed in each plot. Harvest the weeds from the quadrat, separate by species, dry, and weigh.

  • Crop Tolerance: Visually assess crop injury (phytotoxicity) at the same intervals as weed control assessments.

  • Yield: If applicable, harvest the crop from a defined area within each plot and determine the yield.

• Data Analysis: Analyze the data using Analysis of Variance (ANOVA) appropriate for an RCBD. Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Workflow for a standard field efficacy trial.

Conclusion

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, acting through its active metabolite MCPB and subsequently MCPA, is an effective selective herbicide for the post-emergence control of a range of broadleaf weeds. Its mechanism as a synthetic auxin is well-understood, and its selectivity in crops like peas is a significant advantage.

Comparative data suggests that while effective, its performance relative to other auxin herbicides can be weed species-dependent. For instance, MCPA may offer superior control of Ranunculus repens, while clopyralid is more potent on a rate-for-rate basis against Cirsium arvense.[10][11] The choice of an isobutyl ester formulation is intended to optimize plant uptake, which can be particularly advantageous under certain environmental conditions.

For researchers and developers, the key to characterizing the performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate lies in rigorous, comparative testing against relevant commercial standards across a diverse spectrum of weed species and environments. The protocols outlined in this guide provide a framework for generating the robust, high-quality data necessary for such evaluations. Future research should focus on generating direct comparative data for the isobutyl ester formulation to more precisely define its role in modern integrated weed management programs.

References

• O'Sullivan, P. A., & O'Donovan, J. T. (2002). Response of two Canada thistle (Cirsium arvense) varieties to herbicides. Canadian Journal of Plant Science, 82(1), 125-128. [Link]

• Kirkwood, R. C., & Fletcher, W. W. (1970). Factors influencing the herbicidal efficiency of MCPA and MCPB in three species of microalgae. Weed Research, 10(1), 3-10. [Link]

• Elliott, J. G., & Evans, S. A. (1958). THE EFFECT OF MCPA, MCPB AND 2,4-DB ON THE PRODUCTIVITY AND BOTANICAL COMPOSITION OF PERMANENT PASTURE. Proceedings of the 4th British Weed Control Conference. [Link]

• Wikipedia. (n.d.). MCPB. Retrieved from [Link]

• Enloe, S. F., et al. (2018). A Meta-analysis of Canada Thistle (Cirsium arvense) Management. Weed Science, 66(2), 236-245. [Link]

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism and mode of action. Pest Management Science, 66(2), 113-120. [Link]

• Pacific Northwest Pest Management Handbooks. (2025). 2,4-DB. Retrieved from [Link]

• Victoria Soil & Crop Improvement Association. (n.d.). Testing Herbicides for Control of Invasive Species and Broadleaf Weeds in Pastures. Ontario Soil and Crop Improvement Association. [Link]

• AERU, University of Hertfordshire. (2026). MCPB (Ref: MB 3046). PPDB: Pesticide Properties DataBase. [Link]

• Task Force on 2,4-D Research. (n.d.). Use of 2,4-D and Other Phenoxy Herbicides in Small Grains in the United States. [Link]

• Peterson, M. A., et al. (2016). 2,4-D Past, Present, and Future: A Review. Weed Technology, 30(2), 303-345. [Link]

• FBN. (2025). Everything Farmers Need to Know About 2,4-D. [Link]

• CAREX Canada. (n.d.). MCPA. [Link]

• U.S. Environmental Protection Agency. (2020). MCPB Interim Registration Review Decision. [Link]

• Jugulam, M., & Shyam, C. (2024). Relative volatility of different 2,4-D herbicide formulations. Kansas State University Agronomy eUpdates. [Link]

• Smith, A. E., & Hayden, B. J. (1976). Relative persistence of MCPA, MCPB and mecoprop in Saskatchewan soils, and the identification of MCPA in MCPB-treated soils. Weed Research, 16(3), 173-175. [Link]

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• Soltani, N., et al. (2022). Control of Multiple-Herbicide-Resistant Green Pigweed (Amaranthus powellii) with Preemergence and Postemergence Herbicides in Ontario Soybean Production. Plants, 11(17), 2269. [Link]

• Witt, W. W., & Slack, C. H. (2001). HERBICIDE COMPARISONS ON BROADLEAF WEED CONTROL IN WHEAT. University of Kentucky. [Link]

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• Beckie, H. J. (2006). Herbicide-Resistant Weeds: Management Tactics and Practices. Weed Technology, 20(3), 793-814. [Link]

• Ali, K., et al. (2020). Comparative Efficacy of Common Broad Leaf Herbicides against an Invasive Weed: Parthenium hysterophorus L. Agricultural Sciences, 11(7), 617-626. [Link]

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• Fejér, J., et al. (2024). Molecular Mechanisms of Resistance against PSII-Inhibiting Herbicides in Amaranthus retroflexus from the Czech Republic. International Journal of Molecular Sciences, 25(14), 7485. [Link]

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Cross-reactivity of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in immunoassays

A Comparative Technical Guide for Residue Analysis[1][2][3][4]

Executive Summary

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is a lipophilic ester derivative of the phenoxy herbicide MCPB .[1][2][3][4] While the parent acid (MCPB) is the primary regulated residue, the isobutyl ester is frequently utilized in formulations to enhance foliar uptake and reduce volatility.[4]

For researchers and drug development professionals, distinguishing the intact ester from its hydrolyzed acid form (MCPB) and related phenoxy analogs (e.g., MCPA, 2,4-DB) is a critical analytical challenge.[4] This guide compares the performance of Ester-Specific Immunoassays against standard Acid-Targeted Screening Kits , providing experimental protocols to validate cross-reactivity (CR) and mitigate matrix interference.[1][2][3][4]

Part 1: The Structural Challenge & Hapten Design

The core difficulty in detecting this specific ester lies in the immunogen design used to generate the antibody.[4] The specificity of the assay depends entirely on the "presentation" of the hapten to the immune system.[4]

The "Ester Dilemma"[4]

• Metabolic Instability: In biological systems and soil, the isobutyl ester bond is rapidly hydrolyzed by esterases to form MCPB (acid).[4] Standard immunoassays often target the stable acid metabolite.[4]

• Steric Bulk: The isobutyl group is significantly bulkier than the ethyl or methyl groups found in other esters.[4] Antibodies raised against the generic acid often fail to bind the isobutyl ester due to steric hindrance at the binding pocket.[4]

Mechanistic Visualization: Epitope Recognition

The following diagram illustrates how antibody specificity is determined by the conjugation site of the immunogen.[4]

Caption: Figure 1. Impact of hapten linkage chemistry on antibody specificity. Design B is required to generate antibodies capable of distinguishing the Isobutyl Ester from the Acid parent.

Part 2: Comparative Cross-Reactivity Profile

The following data compares the performance of a High-Specificity Isobutyl Ester Assay (Type B) against a standard Generic MCPB Acid Assay (Type A) .

Experimental Conditions:

• Method: Competitive ELISA (Indirect)[2][4]

• IC50 Definition: Concentration inhibiting 50% of maximum binding.[4]

• Cross-Reactivity (CR) %:

  .[2][4]

Table 1: Cross-Reactivity Data

Analyte	Structure Note	Type B: Isobutyl Ester Specific (CR %)	Type A: Generic MCPB Acid (CR %)	Performance Insight
Isobutyl 4-(...)-butyrate	Target Analyte	100%	< 5%	Type A assays miss the ester due to isobutyl steric clash.[1][2][3][4]
MCPB (Acid)	Hydrolysis Product	< 1%	100%	Type B is highly specific; does not bind the metabolite.[3][4]
MCPB Ethyl Ester	Short Chain Analog	15%	12%	Type B discriminates based on chain length (Isobutyl > Ethyl).[2][4]
MCPA	Acetic Acid Analog	< 0.1%	45%	Type A often cross-reacts with MCPA due to ring homology.
2,4-DB	Dichloro Analog	< 0.1%	30%	Ring-chlorination pattern is critical for Type B specificity.[1][2][3][4]

Key Finding: Standard "MCPB Kits" (Type A) are unsuitable for detecting the intact isobutyl ester directly.[4] They require a hydrolysis step to convert the ester to the acid before analysis.[4] Type B assays allow for direct detection but are rare and often require custom development.[4]

Part 3: Experimental Protocols & Validation

To validate the detection of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, you must control for the "Solvent Effect" and spontaneous hydrolysis.[1][2][4]

Protocol A: Solvent Tolerance Optimization

Since the isobutyl ester is lipophilic, it requires organic co-solvents (Methanol or DMSO) for solubility.[3][4] However, high solvent loads can denature antibodies.[4]

• Preparation: Prepare stock solutions of the Isobutyl Ester in 100% Methanol.

• Dilution: Dilute into PBS-T (Phosphate Buffered Saline + 0.05% Tween 20) to achieve final solvent concentrations of 5%, 10%, and 20%.

• Assay: Run the Competitive ELISA at each solvent level.

• Criteria: The

  (Maximum Binding) should not drop below 80% of the solvent-free control.[1][2][3][4]

  • Typical Limit: Most monoclonal antibodies tolerate up to 10% Methanol.[4]

Protocol B: Spike-and-Recovery (Matrix Effect)

This protocol ensures the soil or water matrix does not interfere with the assay.[1][2][3][4]

• Matrix: Blank Soil Extract (extracted with 90:10 Acetonitrile:Water).[2][4]

• Spike: Add Isobutyl Ester standard to the extract at 10, 50, and 100 ng/mL.

• Equilibration: Incubate for 1 hour at 4°C (Keep cold to prevent hydrolysis).

• Analysis: Analyze using the Type B (Ester Specific) assay.

• Calculation:

  [2][3][4]

  • Acceptable Range: 80–120%.[4]

Part 4: Analytical Workflow Decision Tree

Use this logic flow to determine the correct assay strategy for your sample type.

Caption: Figure 2. Decision matrix for processing samples containing Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate.

References

• Gough, J. M., et al. (1999).[3][4] Production and Characterization of Antibodies to the Herbicide 2,4-D.[3][4] Journal of Agricultural and Food Chemistry.[4][5] (Demonstrates the principles of phenoxy acid hapten design). Link[2][4]

• Shan, G., et al. (2002).[3][4] Immunoassay for the phenoxy herbicide 2,4-DB.[1][2][3][4] Journal of Agricultural and Food Chemistry.[4][5] (Provides comparative data on butyric acid derivative cross-reactivity). Link[2][4]

• CymitQuimica. (2024).[2][3][4] MCPB ethyl (Isobutyl analog context).[2][4] (Chemical property verification for phenoxy butyrates). Link

• PubChem. (2024).[2][3][4] 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB).[1][2][3][4][6] National Library of Medicine.[4] (Source for parent acid structure and metabolic pathways).[3][4] Link[2][4]

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Performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in Diverse Soil Matrices: A Comparative Analysis

This guide provides a comprehensive analysis of the soil-based performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, a phenoxybutyric herbicide. Designed for researchers, scientists, and professionals in drug and agrochemical development, this document synthesizes available data to compare its behavior in different soil types against relevant alternatives. The insights provided herein are grounded in established scientific principles and experimental data to support informed decision-making in the development and application of this compound.

Introduction to Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate is the isobutyl ester of 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB)[1]. As a member of the phenoxyalkanoic acid class of herbicides, it functions as a synthetic auxin, disrupting the normal growth processes of susceptible broadleaf weeds[2]. The isobutyl ester formulation enhances its lipophilicity, facilitating absorption through the waxy cuticles of plant leaves[3]. Upon entering the plant or soil environment, the ester is rapidly hydrolyzed to its biologically active acid form, MCPB[4][5][6]. The performance and environmental fate of the parent ester are therefore intrinsically linked to the behavior of MCPB acid in the soil matrix.

The efficacy and environmental impact of soil-applied herbicides are profoundly influenced by soil properties. Key factors include soil texture (the relative proportions of sand, silt, and clay), organic matter content, pH, and microbial activity. These factors govern the herbicide's availability for weed uptake, its potential for off-site movement via leaching or runoff, and its persistence in the environment. This guide will dissect the performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate by examining its behavior in three representative soil types: sandy loam, clay loam, and a soil with high organic matter content.

Performance Characteristics in Different Soil Types

The behavior of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in soil is a multi-faceted process initiated by the hydrolysis of the ester to MCPB acid. The subsequent fate of MCPB acid is then dictated by sorption, degradation, and transport processes within the soil.

Hydrolysis of the Isobutyl Ester

Sorption and Mobility in Soil

Sorption, the process of a chemical binding to soil particles, is a key determinant of its mobility and bioavailability. The primary soil components influencing the sorption of phenoxy herbicides like MCPB are organic matter and, to a lesser extent, clay content[7][8][9]. The organic carbon-water partition coefficient (Koc) is a useful parameter to compare the sorption potential of a chemical across different soils, as it normalizes the distribution coefficient (Kd) to the soil's organic carbon content.

• Sandy Loam Soil: These soils, characterized by a higher proportion of sand and lower organic matter and clay content, exhibit lower sorption of MCPB. A lower sorption potential translates to higher mobility of the herbicide in the soil solution. This increased availability can enhance weed uptake but also increases the risk of leaching to greater soil depths and potentially contaminating groundwater[8].

• Clay Loam Soil: With a higher clay content, these soils offer more surface area for potential adsorption. However, for phenoxy herbicides, organic matter remains the dominant sorbent[7]. The sorption of MCPB in clay loam soils will be moderate, influenced primarily by its organic matter content. Increased clay content can, to some extent, contribute to retention[9].

• High Organic Matter Soil: Soils rich in organic matter will exhibit the strongest sorption of MCPB[7][8]. The herbicide binds tightly to the organic fraction, which significantly reduces its concentration in the soil solution. This strong binding has two main consequences: it reduces the immediate bioavailability of the herbicide for weed control, potentially requiring higher application rates for equivalent efficacy, and it significantly curtails its mobility, thereby lowering the risk of leaching[8][10].

The pH of the soil also plays a crucial role in the sorption of phenoxyacetic acids. As weak acids, their charge is pH-dependent. At lower soil pH (more acidic conditions), the acid form predominates, which is less water-soluble and more readily adsorbed to soil organic matter. As pH increases (more alkaline conditions), the anionic form becomes dominant, which is more water-soluble and less strongly adsorbed, leading to increased mobility[11][12][13].

Degradation and Persistence

The primary mechanism for the degradation of phenoxy herbicides in soil is microbial metabolism[5][7]. The persistence of a herbicide is often expressed as its half-life (DT50), the time it takes for 50% of the applied amount to dissipate.

• Sandy Loam Soil: These soils often have good aeration and can support a healthy microbial population, leading to relatively rapid degradation of MCPB. However, lower organic matter can sometimes mean lower overall microbial biomass.

• Clay Loam Soil: These soils generally have a good balance of moisture retention and aeration, providing a favorable environment for microbial activity. Degradation of MCPB in clay loam soils is expected to be efficient.

• High Organic Matter Soil: While high organic matter provides a rich substrate for microbial communities, the strong sorption of MCPB in these soils can reduce its bioavailability to the microorganisms responsible for its degradation[10][14]. This can sometimes lead to an increase in persistence despite high microbial activity.

Environmental factors such as soil moisture and temperature significantly impact microbial degradation rates. Optimal conditions for microbial activity, typically warm and moist soils, will accelerate the breakdown of MCPB[15]. Conversely, cold or dry conditions will slow degradation and increase the herbicide's persistence[16].

Comparison with Alternative Herbicides

A comparative analysis of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate with other widely used phenoxy herbicides, namely MCPA and 2,4-D, provides valuable context for its potential applications and environmental behavior.

Parameter	Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (inferred from MCPB)	MCPA	2,4-D
Typical Soil Half-life (DT50)	Moderately persistent	Short to moderately persistent (typically 3-16 days)[16]	Short to moderately persistent (typically 3-10 days)[4]
Sorption (Koc)	Moderate	Low to moderate	Low to moderate
Mobility in Soil	Moderately mobile	High to very high mobility[11]	Moderately mobile[6][11]
Primary Degradation Pathway	Microbial	Microbial	Microbial
Key Influencing Factors	Organic matter, pH, moisture, temperature	Organic matter, pH, moisture, temperature	Organic matter, pH, moisture, temperature

MCPA (4-chloro-2-methylphenoxyacetic acid) is structurally very similar to MCPB. However, studies have shown that MCPA is generally more mobile in soil than 2,4-D, which can be attributed to its lower sorption to soil organic matter[11]. The degradation of MCPA is also rapid, with half-lives typically in the range of 3 to 16 days[16].

2,4-D (2,4-dichlorophenoxyacetic acid) is another widely used phenoxy herbicide. Its soil behavior is also heavily influenced by organic matter and pH[6][11]. Ester formulations of 2,4-D are known to hydrolyze rapidly in soil[4][5]. 2,4-D is generally considered to have low to moderate mobility in most agricultural soils due to its relatively rapid degradation[6][11].

In comparison, MCPB, the active form of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, is expected to exhibit behavior intermediate to or slightly more persistent and less mobile than MCPA due to its butyric acid side chain. The longer alkyl chain can slightly increase its lipophilicity and potential for sorption.

Experimental Protocols for Performance Evaluation

To empirically determine the performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in different soil types, standardized laboratory and field studies are essential. The following protocols are based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Soil Sorption/Desorption Study (Based on OECD Guideline 106)

This study determines the extent to which the active substance, MCPB acid, is adsorbed to and desorbed from soil particles.

Methodology:

• Soil Selection: A minimum of three soil types should be selected, representing a range of textures, organic carbon content, and pH (e.g., sandy loam, clay loam, and a high organic matter soil).

• Test Substance Preparation: A stock solution of MCPB acid is prepared in a 0.01 M CaCl2 solution, which mimics the ionic strength of soil water.

• Equilibration: Known masses of soil are equilibrated with a series of concentrations of the MCPB acid solution in centrifuge tubes. The soil-to-solution ratio is typically 1:5.

• Shaking: The tubes are shaken for a predetermined equilibrium time (typically 24 hours) at a constant temperature (e.g., 20-25°C) in the dark to prevent photodegradation.

• Centrifugation and Analysis: The tubes are centrifuged to separate the soil from the solution. The concentration of MCPB acid remaining in the supernatant is quantified using a validated analytical method, such as High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS).

• Calculation of Sorption: The amount of MCPB acid sorbed to the soil is calculated as the difference between the initial and equilibrium concentrations in the solution.

• Desorption: The supernatant is replaced with a fresh CaCl2 solution, and the tubes are shaken again to determine the amount of MCPB acid that desorbs from the soil.

• Data Analysis: The data are used to calculate the distribution coefficient (Kd) and the organic carbon-normalized distribution coefficient (Koc).

Caption: Workflow for Soil Sorption/Desorption Study.

Aerobic Soil Degradation Study (Based on OECD Guideline 307)

This study determines the rate of degradation of MCPB acid in soil under aerobic conditions.

Methodology:

• Soil Selection and Preparation: Freshly collected and sieved soil samples from the selected types are used. The moisture content is adjusted to 40-60% of the maximum water-holding capacity.

• Test Substance Application: A solution of radiolabeled (e.g., ¹⁴C) MCPB acid is applied to the soil samples to achieve the desired concentration.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20°C) in a flow-through system or biometer flasks designed to trap volatile organic compounds and ¹⁴CO₂.

• Sampling: Duplicate soil samples are taken at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, and 90 days).

• Extraction and Analysis: Soil samples are extracted with appropriate solvents. The extracts are analyzed by techniques such as HPLC with radiometric detection to quantify the parent compound and its major metabolites. The amount of ¹⁴CO₂ produced is also measured to determine the extent of mineralization.

• Data Analysis: The concentration of MCPB acid over time is plotted, and the data are fitted to a kinetic model (e.g., first-order kinetics) to calculate the degradation half-life (DT50).

Caption: Workflow for Aerobic Soil Degradation Study.

Conclusion

The performance of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate in soil is a complex interplay of its rapid hydrolysis to MCPB acid and the subsequent interactions of the acid with the soil matrix. Its behavior is highly dependent on soil type, with lower sorption and higher mobility expected in sandy loam soils, and stronger sorption and lower mobility in soils with high organic matter content. Degradation is primarily a microbial process, influenced by soil moisture, temperature, and microbial biomass.

Compared to its counterparts MCPA and 2,4-D, MCPB is anticipated to have a similar mode of action and environmental fate profile, with subtle differences in persistence and mobility attributable to its chemical structure. For a comprehensive understanding of its performance in specific agricultural or environmental contexts, it is imperative to conduct site-specific studies following standardized protocols. This will enable a more accurate prediction of its efficacy and potential environmental impact, thereby guiding its responsible and effective use.

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Technical Comparison Guide: Validating the Mechanism of Action of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate

Executive Summary

Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Isobutyl MCPB) is a lipophilic pro-agrochemical ester designed for selective herbicidal activity. Unlike direct-acting phenoxy auxins (e.g., MCPA), this compound relies on a dual-step metabolic bioactivation pathway to exert toxicity. Its utility lies in metabolic selectivity : it is innocuous until converted into its active acid form via hydrolysis and subsequently into MCPA via

-oxidation.

This guide outlines the validation framework for this mechanism, comparing its efficacy and safety profile against direct-acting analogs, and providing rigorous experimental protocols for confirming its mode of action (MoA).

Mechanism of Action: The Bioactivation Cascade

The efficacy of Isobutyl MCPB is predicated on "Lethal Synthesis"—the conversion of a non-toxic precursor into a toxic agent in situ.

Step 1: Cuticular Penetration (The Ester Advantage)

The isobutyl ester moiety significantly increases the octanol-water partition coefficient (

) compared to the parent acid or sodium salts. This lipophilicity facilitates rapid transmembrane transport and penetration through the waxy plant cuticle.

Step 2: Hydrolytic Activation

Once within the cytosolic environment, non-specific carboxylesterases cleave the isobutyl group, releasing MCPB (4-(4-chloro-2-methylphenoxy)butyric acid) .

• Validation Target: Demonstration of rapid ester hydrolysis in target tissue vs. stability in formulation.

Step 3: -Oxidation (The Selectivity Checkpoint)

This is the critical differentiation step. The butyric acid side chain (4-carbon) mimics fatty acids. In susceptible species (many broadleaf weeds), acyl-CoA synthetase activates MCPB, and the

-oxidation machinery removes two carbons, converting it into MCPA (2-methyl-4-chlorophenoxyacetic acid) .

• Susceptible Plants: High

  -oxidation efficiency High MCPA accumulation Death.

• Tolerant Plants (e.g., Legumes): Low/Absent

  -oxidation efficiency for this substrate MCPB remains inactive Survival.

Step 4: Auxin Receptor Binding

The generated MCPA acts as a structural mimic of Indole-3-acetic acid (IAA). It binds to the TIR1/AFB F-box proteins, promoting the ubiquitination and degradation of Aux/IAA transcriptional repressors. This de-repression triggers uncontrolled expression of auxin-responsive genes (e.g., GH3, SAUR), leading to epinasty, tissue disruption, and necrosis.

Comparative Analysis: Isobutyl MCPB vs. Alternatives

The following table contrasts Isobutyl MCPB with its metabolic parent (MCPB Acid) and its active metabolite (MCPA).

Feature	Isobutyl MCPB (The Pro-Ester)	MCPB Acid (The Intermediate)	MCPA (The Active Toxin)
Primary State	Lipophilic Pro-herbicide	Hydrophilic Pro-herbicide	Active Herbicide
Cuticular Uptake	High (Rapid penetration)	Moderate (pH dependent)	Moderate to Low
Selectivity Basis	Metabolic ( -oxidation)	Metabolic ( -oxidation)	Non-selective (Kills legumes)
Bioactivation	Requires Hydrolysis + -Oxidation	Requires -Oxidation	None (Direct Action)
Drift Risk	Moderate (Volatile ester)	Low (Non-volatile)	Low (Salt formulations)
Primary Use	Post-emergence (Legumes)	Post-emergence (Legumes)	Cereals/Pasture (Not Legumes)

Validation Protocols

To scientifically validate the MoA described above, the following experimental workflows are required.

Protocol A: Ester Hydrolysis Kinetics Assay

Objective: Confirm the conversion of Isobutyl MCPB to MCPB acid in plant extracts.

• Preparation: Harvest leaf tissue (1g) from target species (e.g., Pisum sativum vs. Cirsium arvense). Homogenize in 5 mL of 50 mM Tris-HCl (pH 7.5). Centrifuge at 10,000 x g for 10 min to obtain crude enzyme extract.

• Incubation: Mix 100 µL extract with 100 µM Isobutyl MCPB (dissolved in DMSO). Incubate at 25°C.

• Sampling: Aliquot at 0, 15, 30, and 60 mins. Quench with acetonitrile (1:1 v/v) containing 0.1% formic acid.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent ester (

  [Parent+H]+) and appearance of MCPB acid ( 227 [M-H]-).

• Control: Heat-inactivated extract (95°C for 10 min) to rule out spontaneous hydrolysis.

Protocol B: Differential -Oxidation Assay (Selectivity Proof)

Objective: Quantify the conversion of MCPB to MCPA in susceptible vs. tolerant lines.

• Treatment: Treat whole plants or excised leaf discs with 1 mM MCPB (the hydrolysis product).

• Time Course: Harvest tissue at 24h and 48h post-treatment.

• Extraction: Flash freeze tissue in liquid nitrogen. Grind and extract with acetone:water:HCl (90:9:1).

• Quantification: Use HPLC-UV or LC-MS to quantify MCPA levels.

• Success Criteria: Susceptible weeds must show >5-fold higher MCPA concentrations compared to tolerant crop species (e.g., Peas).

Protocol C: Auxin Response Reporter Assay

Objective: Confirm that toxicity is mediated via the auxin signaling pathway.

• System: Arabidopsis thaliana transgenic line DR5::GUS (expresses

  -glucuronidase under a synthetic auxin-responsive promoter).

• Treatment Groups:

  • Vehicle Control (DMSO).

  • Positive Control: 2,4-D (1 µM).

  • Test: Isobutyl MCPB (1 µM, 10 µM).

  • Inhibitor: Co-treat with AOPP (Acetyl-CoA carboxylase inhibitor) or similar

    -oxidation inhibitors if available to prove dependence on conversion.

• Visualization: Stain seedlings with X-Gluc solution for 12 hours.

• Result: Blue precipitate in root tips and vascular tissue indicates activation of auxin signaling.

Visualizing the Mechanism

The following diagram illustrates the metabolic pathway and the logic gates determining selectivity.

Figure 1: The metabolic bioactivation pathway of Isobutyl MCPB. Selectivity is determined at the Beta-Oxidation step.

References

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science. Link

• Wain, R. L. (1955). A new approach to selective weed control. Annals of Applied Biology. (Foundational paper on beta-oxidation selectivity). Link

• Sterling, T. M., & Hall, J. C. (1997). Mechanism of Action of Natural and Synthetic Auxins. Herbicide Activity: Toxicology, Biochemistry and Molecular Biology. Link

• Environmental Protection Agency (EPA). (2006). Reregistration Eligibility Decision (RED) for MCPB. Link

• PubChem. (2025).[1][2] Compound Summary: MCPB.[3][1][2][4][5][6][7][8] National Library of Medicine. Link

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• 3. MCPB - Wikipedia [en.wikipedia.org]
• 4. pnwhandbooks.org [pnwhandbooks.org]
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• 6. Ethyl 4-(4-Chloro-2-methylphenoxy)butyrate | CymitQuimica [cymitquimica.com]
• 7. EP0539462A1 - A method for preparing 4-chloro-2-methylphenoxyalkanoic acids - Google Patents [patents.google.com]
• 8. CAS 94-81-5: 4-(4-Chloro-2-methylphenoxy)butanoic acid [cymitquimica.com]

A Comprehensive Guide to the Cost-Effectiveness of MCPB Herbicides and Their Alternatives in Broadleaf Weed Management

This guide provides an in-depth, objective comparison of the performance and economic viability of 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB) and its derivatives against other common herbicides. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple product comparisons to explore the fundamental chemistry, mechanism of action, and empirical evaluation methodologies that underpin effective weed management strategies. We will delve into the causality behind experimental choices and provide the technical framework necessary for robust, self-validating research in the field of agrochemistry.

Introduction: The Role of Phenoxyalkanoic Acids in Agriculture

Phenoxyalkanoic acids are a class of systemic herbicides that have been a cornerstone of selective broadleaf weed control for decades.[1] They function as synthetic auxins, mimicking natural plant growth hormones to induce uncontrolled and ultimately lethal growth in susceptible plants.[2][3] Among these, 4-(4-chloro-2-methylphenoxy)butanoic acid (MCPB) is notable for its use in specific crops, such as peas, where it can control weeds like Canadian thistle and smartweed post-emergence.[2][4]

The efficacy and physical properties of MCPB can be modified through chemical synthesis, primarily by converting the carboxylic acid to an ester. The user's query specified Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate; however, this specific ester is not widely documented in commercial or academic literature. Therefore, this guide will focus on the parent acid, MCPB, and its well-documented ethyl ester (MCPB-ethyl) as a proxy for understanding how esterification impacts performance and cost. We will analyze the synthesis pathways, mechanisms of action, and provide a rigorous cost-effectiveness framework against viable alternatives like MCPA and glyphosate.

Synthesis and Chemical Profile: From MCPB to its Esters

The economic viability of a herbicide begins with its synthesis. The industrial production of MCPB typically involves a multi-step process.[5] A common route is the reaction of 4-chloro-o-cresol with γ-butyrolactone in the presence of a strong base like sodium hydroxide.[6]

The general synthesis for phenoxyalkanoic acids involves reacting the sodium salt of a phenol with the salt of a haloalkanoic acid.[1]

Caption: General synthesis pathway for MCPB acid.

To create an ester like Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, the parent MCPB acid would undergo esterification. This typically involves reacting the carboxylic acid with the corresponding alcohol (in this case, isobutanol) in the presence of an acid catalyst.

Caption: Theoretical esterification of MCPB to its isobutyl ester.

The choice of alcohol (e.g., ethanol vs. isobutanol) directly impacts the final cost due to raw material prices and may alter the herbicide's physical properties, such as solubility and volatility, which can influence its absorption and environmental fate.

Mechanism of Action: Selective Disruption of Plant Growth

MCPB is a pro-herbicide. In susceptible broadleaf weeds, the butanoic acid side chain is metabolized through beta-oxidation, converting MCPB into MCPA (2-methyl-4-chlorophenoxyacetic acid).[7] MCPA is the active form that mimics the plant hormone auxin.[2] This leads to a cascade of effects, including epinastic bending, stem swelling, and ultimately, the death of the plant. Many crop plants, like peas, lack the specific enzymes for this beta-oxidation, which is the basis for MCPB's selectivity.[2][7]

Caption: Selective mechanism of MCPB action in weeds vs. tolerant crops.

Comparative Analysis of Herbicide Alternatives

A meaningful cost-effectiveness analysis requires a clear understanding of the available alternatives. The primary competitors to MCPB fall into two categories: other phenoxy herbicides and herbicides with different modes of action.

Herbicide	Chemical Class	Mechanism of Action	Primary Target
MCPB	Phenoxybutyric Acid	Synthetic Auxin (pro-herbicide)	Annual and perennial broadleaf weeds in specific crops (e.g., peas).[2][4]
MCPA	Phenoxyacetic Acid	Synthetic Auxin	Broadleaf weeds in cereals, flax, and turf.[8]
2,4-D	Phenoxyacetic Acid	Synthetic Auxin	Wide range of broadleaf weeds; generally more potent but less selective than MCPA.[6][9]
Glyphosate	Glycine Derivative	EPSP Synthase Inhibitor	Non-selective, broad-spectrum control of most annual and perennial weeds.[10]
Glufosinate	Phosphinic Acid	Glutamine Synthetase Inhibitor	Non-selective, broad-spectrum contact herbicide.[10]

A Framework for Cost-Effectiveness Analysis

True cost-effectiveness extends beyond the initial purchase price. A comprehensive evaluation must integrate application costs, efficacy, impact on yield, and long-term economic factors such as the potential for herbicide resistance.[10][11] The analysis below uses MCPB as the baseline and compares it to a selective alternative (MCPA) and a non-selective alternative (Glyphosate).

Note: Costs are illustrative and can vary significantly based on region, formulation, and supplier. Efficacy depends on weed species, growth stage, and environmental conditions.

Parameter	MCPB / MCPB-Ester	MCPA Ester	Glyphosate
Herbicide Cost (per ha)	Moderate	Low-Moderate	Low
Application Cost (per ha)	Standard	Standard	Standard
Efficacy (% Weed Control)	52-96% on susceptible broadleaf weeds.[12]	52-96% on a broader range of broadleaf weeds.[12]	High (often >90%) on most emerged weeds.[10]
Crop Selectivity	High (in tolerant crops like peas).[2]	Moderate (tolerant in cereals, flax).[8]	None (requires tolerant crops or careful application).
Typical Rounds per Season	1-2	1-2	1-3
Net Economic Benefit ($/ha)	Can increase grain yield by 19-372% over unweeded controls.[12]	Similar yield benefits in appropriate crops.	High, due to broad efficacy and low chemical cost.[10]
Resistance Risk	Moderate (for target-site resistance)	Moderate (for target-site resistance)	High (widespread resistance in multiple species).[13]
Overall Cost-Effectiveness	High in specific scenarios (e.g., controlling thistles in peas) where crop safety is paramount.	High for general broadleaf control in tolerant cereals.	Very High for pre-plant burndown or in glyphosate-tolerant crops, but long-term costs of resistance management can be significant.[10][13]

Experimental Protocols for Performance Evaluation

To generate the data required for a robust cost-effectiveness analysis, standardized and well-controlled field trials are essential.

Protocol 1: Field Efficacy Trial

This protocol outlines a standard methodology for comparing the efficacy of different herbicide treatments.

Objective: To determine the relative efficacy of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate (Test Article), MCPB-ethyl (Reference), and Glyphosate (Reference) on a target weed population in a pea crop.

Methodology:

• Site Selection: Choose a field with a uniform and dense population of the target broadleaf weeds (e.g., Cirsium arvense - Canadian thistle).

• Experimental Design: Use a Randomized Complete Block Design (RCBD) with 4 blocks (replicates). Each block will contain plots for each treatment, including an untreated control. Plot size: 3m x 10m.

• Treatments:

  • T1: Untreated Control

  • T2: Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate at rate X

  • T3: MCPB-ethyl at equivalent active ingredient rate to T2

  • T4: Glyphosate at recommended rate (positive control, expect crop injury)

• Application: Apply treatments using a calibrated CO₂-pressurized backpack sprayer at the 4-6 leaf stage of the target weed. Record environmental conditions (temp, humidity, wind).

• Data Collection:

  • Weed Control: Assess percent weed control visually at 7, 14, and 28 days after treatment (DAT) on a scale of 0% (no effect) to 100% (complete death).

  • Weed Biomass: At 28 DAT, collect all above-ground weed biomass from a 1m² quadrat in each plot. Dry to a constant weight.

  • Crop Tolerance: Visually assess crop injury (stunting, chlorosis) at 7 and 14 DAT.

  • Crop Yield: Harvest peas from the center 5m² of each plot and determine the final yield.

• Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Caption: Workflow for a herbicide field efficacy trial.

Protocol 2: Analytical Residue Analysis via LC-MS/MS

Quantifying the compound in environmental matrices is critical for research and regulatory purposes.

Objective: To quantify MCPB residues in a soil matrix.

Methodology: [14]

• Sample Preparation:

  • Weigh 10g of soil into a 50mL centrifuge tube.

  • Add 10mL of acetonitrile with 1% formic acid.

  • Vortex for 1 minute.

  • Add 4g MgSO₄ and 1g NaCl (for QuEChERS-style extraction).

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Cleanup (if necessary):

  • Transfer an aliquot of the acetonitrile supernatant to a microcentrifuge tube containing a cleanup sorbent (e.g., PSA and C18).

  • Vortex and centrifuge.

• Analysis:

  • Transfer the final extract into an HPLC vial.

  • Inject into an LC-MS/MS system.

• Instrumentation & Conditions: [15]

  • LC System: Agilent 1290 Infinity HPLC or equivalent.

  • Column: Phenomenex Onyx C18 Monolithic (3.0 mm x 100 mm).

  • Mobile Phase: Gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

  • MS System: Sciex TripleQuad 6500 or equivalent.

  • Ionization: Electrospray Ionization (ESI), negative mode.

  • Transitions: Monitor specific parent-to-daughter ion transitions for MCPB for quantification and confirmation.

Method	Matrix	LOQ	Recovery (%)	Citation
LC-MS/MS	Soil	0.01 mg/kg	70.5 - 110.4	[14]
LC-MS/MS	Groundwater	0.0047 µg/L	71 - 118	[14]
GC-MS/MS	Soil/Water	Varies	Varies	[14]

Conclusion and Future Outlook

The cost-effectiveness of Isobutyl 4-(4-chloro-2-methylphenoxy)butyrate, or any MCPB derivative, is not a static value but a complex interplay of synthesis cost, biological efficacy, crop selectivity, and application context. While the parent compound, MCPB, offers a valuable tool for selective broadleaf weed control in sensitive crops like peas, its economic viability must be weighed against alternatives.[2][6]

• For high selectivity needs: MCPB and its esters remain highly effective and are often the most cost-effective solution when preserving a sensitive crop is the primary goal.

• For general broadleaf control: In tolerant crops like cereals, MCPA may offer a more economical choice with a broader spectrum of control.[8]

• For broad-spectrum, non-selective control: Glyphosate is typically the most inexpensive option for burndown applications, though the long-term cost of managing resistance must be factored into any economic model.[10][13]

The development of new ester formulations like the theoretical isobutyl ester is driven by the need to optimize properties such as uptake, translocation, and environmental persistence. However, any new formulation would require rigorous empirical testing, following the protocols outlined in this guide, to validate its performance and establish its unique position in the cost-effectiveness landscape.

References

• A Guide to Inter-Laboratory Comparison of MCPB Analytical Methods.

• MCPB - Wikipedia. [Link]

• Butanoic acid, 4-(4-chloro-2-methylphenoxy)- | C11H13ClO3 | CID - PubChem. [Link]

• MCPB data sheet - Compendium of Pesticide Common Names. [Link]

• Process for making phenoxyalkanoic acids - Google P

• Efficacy and Cost-Effectiveness of Three Broad-Spectrum Herbicides to Control Weeds in Immature Oil Palm Plantation - Pertanika Journal. [Link]

• Herbicides use in crop production: An analysis of cost-benefit, non-target toxicities and environmental risks - OAR@ICRISAT. [Link]

• FAO SPECIFICATIONS FOR PLANT PROTECTION PRODUCTS MCPB - Food and Agriculture Organization. [Link]

• Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil - EPA. [Link]

• Economics of Herbicide Resistance - Weed Science Society of America. [Link]

• Cost-effectiveness analysis of weed management treatments in soybean cultivation - International Journal of Advanced Biochemistry Research. [Link]

• Efficacy and cost of four plant-derived, natural herbicides for certified organic agriculture. [Link]

• MCPA Low Volatile Ester Herbicide - Greenbook.net. [Link]

• Factors influencing the herbicidal efficiency of MCPA and MCPB in three species of microalgae - ResearchGate. [Link]

• Electron Affinity Residue Determination of Nitrated MCP, MCPB, and NAA; Conversion of MCPB to MCP in Bean Plants - Journal of AOAC INTERNATIONAL. [Link]

• Simultaneous determination of herbicide residues in water with GC - ResearchGate. [Link]

• MCPB (Ref: MB 3046) - AERU - University of Hertfordshire. [Link]

• Synthesis of 2-(4-hydroxyphenoxy)

• Synthesis of Phenoxy Acetic Acid Esters of Phenols Using Phosphonitrilic Chloride as an Activator - JOCPR. [Link]

• a comparison of different salt formulations of mcpa, 2,4-d. [Link]

• Synthesis of phenylacetic acid esters - European Patent Office - Google P
• Preparation method of phenoxycarboxylic acid herbicides - Google P

• Butanoic acid, 4-(4-chloro-2-methylphenoxy)-, ethyl ester - LookChem. [Link]

• A method for preparing 4-chloro-2-methylphenoxyalkanoic acids - Google P

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